4-chloro-2-hydroxy-3-methylbenzoic acid

• CAS: 1824196-00-0

Core Science & Biosynthesis

Spectroscopic Characterization of 4-chloro-2-hydroxy-3-methylbenzoic acid: A Technical Guide

Introduction

4-chloro-2-hydroxy-3-methylbenzoic acid is a polysubstituted aromatic carboxylic acid. Its chemical structure incorporates several key functional groups: a carboxylic acid, a hydroxyl group, a methyl group, and a chlorine atom, all attached to a benzene ring. This substitution pattern gives rise to a unique set of physicochemical properties and dictates its spectroscopic behavior. For researchers in medicinal chemistry, materials science, and synthetic organic chemistry, a thorough understanding of the spectroscopic signature of this molecule is paramount for its unambiguous identification, purity assessment, and for elucidating its role in various chemical transformations.

This technical guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-chloro-2-hydroxy-3-methylbenzoic acid. The interpretation of these spectra is grounded in fundamental principles of spectroscopy, offering insights into the electronic and structural features of the molecule. The protocols described herein represent standard methodologies for the acquisition of high-quality spectroscopic data.

Molecular Structure

The structural arrangement of the substituents on the benzene ring is crucial for interpreting the spectroscopic data, particularly the NMR spectrum. The relative positions of the functional groups influence the electronic environment of each atom and, consequently, their characteristic signals.

Caption: Molecular structure of 4-chloro-2-hydroxy-3-methylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-chloro-2-hydroxy-3-methylbenzoic acid is expected to show distinct signals for the aromatic protons, the methyl protons, the hydroxyl proton, and the carboxylic acid proton. The chemical shifts are influenced by the electron-donating and electron-withdrawing effects of the substituents.

Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.0 - 13.0	Singlet (broad)	1H	Carboxylic acid (-COOH)
~9.0 - 10.0	Singlet (broad)	1H	Phenolic hydroxyl (-OH)
~7.8	Doublet	1H	Aromatic H
~7.0	Doublet	1H	Aromatic H
~2.3	Singlet	3H	Methyl (-CH₃)

Interpretation

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded due to the electronegativity of the adjacent oxygen atoms and typically appears as a broad singlet at a very downfield chemical shift.

• Phenolic Hydroxyl Proton (-OH): The chemical shift of this proton can vary depending on the solvent and concentration due to hydrogen bonding. It is also expected to be a broad singlet.

• Aromatic Protons: The two aromatic protons are on adjacent carbons and will likely exhibit splitting into doublets due to coupling with each other. Their exact chemical shifts are influenced by the combined electronic effects of the substituents.

• Methyl Protons (-CH₃): The methyl group protons are shielded and appear as a singlet in the upfield region of the spectrum.

Experimental Protocol

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 45° or 90° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.[1]

• Data Processing: Fourier transform the raw data, phase correct the spectrum, and integrate the signals. Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[1]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each unique carbon atom will give a distinct signal.

Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment
~170	Carboxylic acid (-COOH)
~158	Aromatic C-OH
~138	Aromatic C-Cl
~133	Aromatic C-H
~128	Aromatic C-CH₃
~125	Aromatic C-COOH
~118	Aromatic C-H
~16	Methyl (-CH₃)

Interpretation

• Carbonyl Carbon (-COOH): The carboxylic acid carbon is the most deshielded and appears furthest downfield.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the attached substituents. The carbon attached to the hydroxyl group (C-OH) is expected to be significantly downfield, as is the carbon bonded to the chlorine atom (C-Cl). The other aromatic carbons will have shifts in the typical aromatic region (110-160 ppm).

• Methyl Carbon (-CH₃): The methyl carbon is the most shielded and appears furthest upfield.

Experimental Protocol

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Tune the spectrometer to the ¹³C frequency.

• Data Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to obtain singlets for all carbon signals. A sufficient number of scans and a suitable relaxation delay are necessary due to the lower natural abundance of ¹³C and its longer relaxation times.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation at specific vibrational frequencies.

Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300 - 2500 (broad)	O-H stretch	Carboxylic acid (-COOH)
~3200 (broad)	O-H stretch	Phenolic hydroxyl (-OH)
~1700 - 1680	C=O stretch	Carboxylic acid (-COOH)
~1600, ~1470	C=C stretch	Aromatic ring
~1250	C-O stretch	Carboxylic acid/Phenol
~800 - 600	C-Cl stretch	Aryl halide

Interpretation

• O-H Stretching: The spectrum will be dominated by a very broad absorption band from 3300 to 2500 cm⁻¹ characteristic of the hydrogen-bonded O-H group of the carboxylic acid dimer. A separate, also broad, O-H stretching band for the phenolic hydroxyl group is expected around 3200 cm⁻¹.[2]

• C=O Stretching: A strong, sharp absorption band around 1700-1680 cm⁻¹ is indicative of the carbonyl group of the carboxylic acid.[2]

• Aromatic C=C Stretching: One or two bands of variable intensity are expected in the 1600-1470 cm⁻¹ region due to the vibrations of the aromatic ring.

• C-O Stretching: The C-O stretching vibrations for the carboxylic acid and the phenol will appear in the fingerprint region, typically around 1250 cm⁻¹.

• C-Cl Stretching: The C-Cl bond will have a characteristic absorption in the lower frequency region of the spectrum.

Experimental Protocol (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrument Setup: Ensure the ATR accessory is clean and collect a background spectrum.

• Data Acquisition: Apply pressure to the sample using the anvil and collect the sample spectrum. A typical measurement consists of 16-32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can aid in its identification and structural elucidation.

Predicted Mass Spectral Data

The molecular weight of 4-chloro-2-hydroxy-3-methylbenzoic acid (C₈H₇ClO₃) is approximately 186.59 g/mol . Due to the presence of chlorine, the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion and any chlorine-containing fragments, with peaks at M+ and M+2 in an approximate 3:1 ratio, corresponding to the natural abundances of ³⁵Cl and ³⁷Cl.[3]

m/z	Ion
186/188	[M]⁺˙ (Molecular ion)
169/171	[M - OH]⁺
141/143	[M - COOH]⁺
123	[M - COOH - Cl]⁺

Interpretation

• Molecular Ion Peak ([M]⁺˙): The molecular ion peak will be observed at m/z 186 and 188, corresponding to the molecules containing ³⁵Cl and ³⁷Cl, respectively. The relative intensity of these peaks will be approximately 3:1.

• [M - OH]⁺: Loss of a hydroxyl radical from the carboxylic acid group is a common fragmentation pathway for benzoic acids, resulting in a fragment ion at m/z 169/171.[4]

• [M - COOH]⁺: Decarboxylation, the loss of the entire carboxylic acid group as a radical, would lead to a fragment at m/z 141/143.

• Further Fragmentation: Subsequent loss of the chlorine atom from the [M - COOH]⁺ fragment would result in an ion at m/z 123.

Caption: Predicted fragmentation pathway of 4-chloro-2-hydroxy-3-methylbenzoic acid.

Experimental Protocol (Electron Ionization)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Overall Spectroscopic Workflow

The characterization of a novel or synthesized compound like 4-chloro-2-hydroxy-3-methylbenzoic acid follows a logical progression of spectroscopic analyses.

Caption: General workflow for spectroscopic characterization.

References

• Be̅rziņš, A., Semjonova, A., Actiņš, A., & Salvalaglio, M. (2021). Speciation of Substituted Benzoic Acids in Solution: Evaluation of Spectroscopic and Computational Methods for the Identification of Associates and Their Role in Crystallization. Crystal Growth & Design, 21(9), 4823–4836. [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved February 15, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 282989, 4-Chloro-3-methylbenzoic acid. Retrieved February 15, 2026, from [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of benzoic acid. Retrieved February 15, 2026, from [Link]

• Chegg. (2020, June 23). Solved 6 Below is the mass spectrum of 4 chlorobenzoic acid. Retrieved February 15, 2026, from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. Solved 6 Below is the mass spectrum of 4 chlorobenzoic acid. | Chegg.com [chegg.com]
• 4. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Strategic Utilization of 4-Chloro-2-hydroxy-3-methylbenzoic Acid in High-Value Scaffold Synthesis

Topic: Potential Applications of 4-Chloro-2-hydroxy-3-methylbenzoic Acid in Organic Synthesis Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Chloro-2-hydroxy-3-methylbenzoic acid (CAS 1824196-00-0) represents a densely functionalized salicylic acid derivative that serves as a critical building block in modern medicinal chemistry and agrochemical synthesis.[1] Unlike simple salicylates, this trisubstituted scaffold offers a unique combination of electronic push-pull systems and steric constraints. The presence of the 3-methyl group provides regiochemical control by blocking the ortho-position, while the 4-chloro substituent serves as a versatile handle for transition-metal-catalyzed cross-coupling. This guide analyzes the structural properties of this compound and details its application in synthesizing privileged heterocycles such as benzofurans, benzoxazoles, and chromones.

Structural Analysis & Reactivity Profile

To effectively utilize 4-chloro-2-hydroxy-3-methylbenzoic acid, one must understand the interplay between its steric environment and electronic density.

Electronic Architecture

The molecule features a "push-pull" electronic system:

• Electron Donors (+M): The phenolic hydroxyl (2-OH) strongly activates the ring, particularly at the 5-position (para to OH).

• Electron Acceptors (-M/-I): The carboxylic acid (1-COOH) deactivates the ring but directs nucleophilic attack during cyclization.

• The 4-Chloro Handle: A weak deactivator that is strategically positioned meta to the activating hydroxyl. While typically inert to

  due to the electron-rich nature of the phenol ring, it becomes a prime site for Palladium-catalyzed coupling when the phenol is protected or converted to a triflate.

Steric Locking (The "Ortho Effect")

The 3-methyl group is the defining feature of this scaffold. By occupying the position between the hydroxyl and the chlorine:

• Regiocontrol: It physically blocks electrophilic attack at the 3-position, forcing substitution exclusively to the 5-position (or 6-position under specific conditions).

• Conformational Bias: It restricts the rotation of the adjacent functional groups, potentially pre-organizing the molecule for cyclization reactions.

Reactivity Map

The following diagram illustrates the distinct zones of reactivity available on this scaffold.

Figure 1: Functional group reactivity map of 4-chloro-2-hydroxy-3-methylbenzoic acid.

Synthetic Applications

Synthesis of Substituted Benzofurans

Benzofurans are ubiquitous in bioactive natural products.[2][3] This scaffold is ideal for accessing 4-chloro-substituted benzofurans, a substitution pattern that is often difficult to achieve via direct functionalization of the benzofuran core.

Mechanism: The synthesis typically proceeds via an intramolecular Perkin-type condensation or a Rap-Stoermer reaction using

-haloketones.

Protocol: One-Pot Cyclization to Benzofuran Derivatives

• Step 1: O-Alkylation. Treat the acid (or its ester) with an

  -bromo ketone (e.g., phenacyl bromide) in the presence of in DMF.

• Step 2: Cyclization. The intermediate ether undergoes base-mediated intramolecular aldol condensation followed by dehydration to close the furan ring.

Key Insight: The 3-methyl group may retard the rate of alkylation due to steric hindrance. Using a polar aprotic solvent (DMF or NMP) and elevated temperatures (

) is recommended to overcome this barrier.

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

The 4-chloro substituent allows for the expansion of the carbon skeleton. While aryl chlorides are generally less reactive than bromides, the use of electron-rich phosphine ligands (e.g., SPhos, XPhos) enables efficient coupling.

Strategic Consideration: Direct coupling on the free acid is feasible but often low-yielding due to catalyst poisoning by the carboxylate.

• Recommended Workflow:

  • Esterification: Convert to Methyl 4-chloro-2-hydroxy-3-methylbenzoate (

    ).

  • Protection: Protect the phenol as a methoxymethyl (MOM) ether or benzyl ether to prevent catalyst interference and Pd-coordination.

  • Coupling: React with aryl boronic acids using

    / SPhos / in Toluene/Water.

Synthesis of 4-Chloro-8-methyl-2H-chromen-2-ones (Coumarins)

Coumarins are privileged structures in anticoagulant and anti-inflammatory drugs. The Pechmann condensation is the classic route, but this specific scaffold requires a modified approach due to the deactivated nature of the carboxylic acid carbon.

Alternative Route: Conversion to the acid chloride followed by reaction with an enamine or lithium enolate can yield the chromone skeleton.

Detailed Experimental Workflows

Workflow A: Synthesis of 2-Substituted-1,3-Benzoxazin-4-ones

These heterocycles are potent inhibitors of serine proteases. The 4-chloro-2-hydroxy-3-methylbenzoic acid scaffold provides a pre-functionalized core.

Reagents:

• Substrate: 4-Chloro-2-hydroxy-3-methylbenzoic acid (1.0 eq)

• Acylating Agent: Acetic Anhydride (

  ) or Benzoyl Chloride

• Catalyst: Pyridine or

Step-by-Step Protocol:

• Dissolution: Dissolve 10 mmol of the benzoic acid derivative in 20 mL of dry pyridine.

• Acylation: Add 25 mmol (2.5 eq) of acyl chloride dropwise at

  .

• Cyclization: Heat the mixture to reflux (

  ) for 4-6 hours. The initial O-acylation is followed by cyclodehydration to form the benzoxazinone ring.

• Workup: Pour onto crushed ice/HCl. The solid precipitate is the crude benzoxazinone.

• Purification: Recrystallize from Ethanol/Hexane.

Self-Validating Check:

• IR Spectroscopy: Look for the disappearance of the broad OH stretch (

  ) and the appearance of the characteristic cyclic lactone/imine bands around and .

Workflow B: Chemical Space Expansion Diagram

The following diagram outlines the logical flow from the starting material to three distinct high-value targets.

Figure 2: Divergent synthesis pathways for library generation.

Quantitative Data Summary

The following table summarizes the expected reactivity trends for this specific scaffold compared to the non-methylated analog (4-chlorosalicylic acid).

Reaction Type	Substrate: 4-Cl-3-Me-Salicylic Acid	Substrate: 4-Cl-Salicylic Acid	Mechanistic Explanation
Esterification	Slower ( )	Fast ( )	3-Me group provides steric hindrance to the carbonyl carbon.
Ortho-Lithiation	Blocked	Possible at C-3	The 3-Me group prevents lithiation between OH and COOH, increasing regioselectivity for C-6.
Suzuki Coupling	Requires active ligands (SPhos)	Standard ligands ( )	Steric bulk of 3-Me slightly impacts Pd oxidative addition at C-4.
Solubility (LogP)	Higher (More Lipophilic)	Lower	Methyl group adds lipophilicity, improving cell permeability in drug candidates.

References

• Compound Identification

  • 4-Chloro-2-hydroxy-3-methylbenzoic acid.[1][4] CAS No. 1824196-00-0.[5][6][7][8] Available from BLD Pharm and Aaron Chemicals.

  • Source:

• Synthetic Methodology (Benzofurans)

  • Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research.

  • Source:

• Synthetic Methodology (Salicylic Acid Derivatives)

  • Synthesis and Antibacterial Activity of Novel 3-Hydroxy Benzoic Acid Hybrid Deriv

  • Source:

• Patent Landscape

  • Relevant patent clusters for substructure 4-chloro-3-methyl-2-hydroxy-benzoate indicate utility in agrochemical formul

  • Source: [9]

Sources

• 1. 5-chloro-2-hydroxy-4-methylbenzoic acid | Sigma-Aldrich [sigmaaldrich.com]
• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5106-98-9|4-Chloro-2-hydroxybenzoic acid|BLD Pharm [bldpharm.com]
• 5. PubChemLite - H2S - Explore [pubchemlite.lcsb.uni.lu]
• 6. PubChemLite - C8H7ClO3S - Explore [pubchemlite.lcsb.uni.lu]
• 7. PubChemLite - H2 - Explore [pubchemlite.lcsb.uni.lu]
• 8. PubChemLite - 1824196-00-0 (C8H7ClO3) [pubchemlite.lcsb.uni.lu]
• 9. 4-Chloro-3-methylbenzoic acid | C8H7ClO2 | CID 282989 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Derivatives of 4-Chloro-2-hydroxy-3-methylbenzoic Acid: Synthesis, Properties, and Potential Applications

A Senior Application Scientist's Perspective on a Versatile Scaffold

Introduction: The Untapped Potential of a Substituted Salicylic Acid Moiety

4-Chloro-2-hydroxy-3-methylbenzoic acid, a halogenated and alkylated derivative of salicylic acid, represents a fascinating and underexplored scaffold in medicinal chemistry and drug discovery. The strategic placement of its functional groups—a carboxylic acid, a hydroxyl group, a chlorine atom, and a methyl group—on the benzene ring offers a rich tapestry of synthetic possibilities and a diverse range of potential biological activities. The inherent properties of the salicylic acid core, known for its anti-inflammatory and analgesic effects, are significantly modulated by these substituents, influencing the molecule's acidity, lipophilicity, and electronic distribution. This, in turn, can dictate its pharmacokinetic and pharmacodynamic profile, making its derivatives promising candidates for a variety of therapeutic applications.

This technical guide provides a comprehensive overview of the synthesis, potential properties, and prospective applications of the ester and amide derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid. Drawing upon established principles of organic synthesis and structure-activity relationships (SAR) from closely related analogues, this document aims to equip researchers, scientists, and drug development professionals with the foundational knowledge to explore the full potential of this versatile chemical entity.

Part 1: The Synthetic Landscape: Crafting Ester and Amide Derivatives

The derivatization of 4-chloro-2-hydroxy-3-methylbenzoic acid primarily focuses on the modification of its carboxylic acid and phenolic hydroxyl groups. Esterification and amidation of the carboxylic acid are fundamental transformations that allow for the fine-tuning of physicochemical properties such as solubility, stability, and membrane permeability.

Esterification: Modulating Lipophilicity and Prodrug Potential

The synthesis of esters from 4-chloro-2-hydroxy-3-methylbenzoic acid can be achieved through several well-established methods. The choice of method often depends on the desired ester and the scale of the reaction.

Experimental Protocol: Fischer-Speier Esterification (Acid-Catalyzed)

This classical method is suitable for the synthesis of simple alkyl esters (e.g., methyl, ethyl).

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-chloro-2-hydroxy-3-methylbenzoic acid (1.0 eq) in an excess of the corresponding alcohol (e.g., methanol, ethanol), which also serves as the solvent.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA) (typically 0.05-0.1 eq).

• Reaction Execution: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the mixture and remove the excess alcohol under reduced pressure. Dilute the residue with an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude ester can be purified by column chromatography on silica gel or by recrystallization.

Generalized workflow for Fischer-Speier esterification.

Amidation: Building Blocks for Bioactive Molecules

The formation of amides from 4-chloro-2-hydroxy-3-methylbenzoic acid introduces a key structural motif present in a vast number of pharmaceuticals. This transformation can be achieved by activating the carboxylic acid followed by reaction with a primary or secondary amine.

Experimental Protocol: Amide Synthesis via Acyl Chloride

This method involves the conversion of the carboxylic acid to a more reactive acyl chloride intermediate.

• Acyl Chloride Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 4-chloro-2-hydroxy-3-methylbenzoic acid (1.0 eq) in a dry, aprotic solvent such as dichloromethane (DCM) or toluene. Add thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) (1.1-1.5 eq) dropwise at 0 °C. A catalytic amount of N,N-dimethylformamide (DMF) can be added when using oxalyl chloride. Allow the reaction to warm to room temperature and stir until the evolution of gas ceases.

• Amide Formation: In a separate flask, dissolve the desired amine (1.0-1.2 eq) and a non-nucleophilic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5-2.0 eq) in a dry, aprotic solvent. Cool this solution to 0 °C.

• Reaction Execution: Add the freshly prepared acyl chloride solution dropwise to the amine solution at 0 °C. Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Work-up and Purification: Quench the reaction with water. Separate the organic layer and wash sequentially with dilute aqueous acid (e.g., 1 M HCl), saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude amide can be purified by column chromatography or recrystallization.

Generalized workflow for amide synthesis via an acyl chloride intermediate.

Part 2: Physicochemical and Biological Properties: A Predictive Analysis

While specific experimental data for the derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid are scarce in the public domain, we can infer their potential properties by examining the structure-activity relationships of analogous compounds.

Physicochemical Properties

The introduction of different ester and amide functionalities will significantly impact the physicochemical properties of the parent molecule.

Property	Ester Derivatives	Amide Derivatives	Rationale
Solubility	Increased lipophilicity with longer alkyl chains, leading to decreased aqueous solubility.	Can vary significantly based on the amine used. Primary and secondary amides can act as hydrogen bond donors and acceptors, potentially improving aqueous solubility compared to corresponding esters.	The polarity and hydrogen bonding capacity of the ester and amide groups are key determinants.
Lipophilicity (LogP)	Generally increases with the size of the alkyl or aryl group of the alcohol.	Generally increases, but the presence of polar functional groups on the amine substituent can modulate this.	The hydrophobic surface area of the derivative is the primary driver.
Chemical Stability	Susceptible to hydrolysis, especially under acidic or basic conditions. Can be designed as prodrugs that release the active carboxylic acid in vivo.	Generally more stable to hydrolysis than esters.	The resonance stabilization of the amide bond makes it less electrophilic than the ester carbonyl.

Potential Biological Activities

Based on the activities of structurally related compounds, the derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid are promising candidates for several therapeutic areas.

2.2.1 Antimicrobial Activity

Benzoic acid and its derivatives are well-known for their antimicrobial properties. The presence of a halogen, such as chlorine, on the aromatic ring often enhances this activity. The lipophilicity of the molecule plays a crucial role in its ability to penetrate microbial cell membranes.

• Inferred Activity: Ester and amide derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid are expected to exhibit antimicrobial activity. By systematically varying the alkyl chain length of the ester or the substituents on the amide nitrogen, it may be possible to optimize the lipophilicity for potent activity against a range of bacteria and fungi. Studies on other chlorobenzoic acid derivatives have shown that they can be effective against both Gram-positive and Gram-negative bacteria.[1]

2.2.2 Anti-inflammatory Activity

The parent molecule is a derivative of salicylic acid, the active metabolite of aspirin, a cornerstone of anti-inflammatory therapy. The mechanism of action of salicylic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins.

• Inferred Activity: It is highly probable that derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid will retain or even exhibit enhanced anti-inflammatory properties. A study on a structurally similar compound, 4-((5-bromo-3-chloro-2-hydroxybenzyl)amino)-2-hydroxybenzoic acid, demonstrated significant anti-inflammatory effects by suppressing the production of pro-inflammatory mediators in microglial cells.[2] This suggests that the 2-hydroxybenzoic acid core is a key pharmacophore for anti-inflammatory activity, and that further derivatization could lead to potent and selective inhibitors of inflammatory pathways. The carboxylic acid and lipophilic terpene moieties have been shown to be significant structural features for anti-inflammatory activity in other benzoic acid derivatives.[3]

2.2.3 Herbicidal Activity

Certain substituted benzoic acids and their derivatives have found applications as herbicides. Synthetic auxins, for example, which include chlorinated phenoxyacetic acids, disrupt plant growth.

• Inferred Activity: The presence of the chloro and methyl substituents on the aromatic ring suggests that derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid could possess herbicidal properties. The mode of action could be related to the disruption of plant hormone signaling or the inhibition of key enzymes in plant metabolic pathways. Further screening of a library of ester and amide derivatives against various weed species would be necessary to validate this potential. Some 1-alkyl-3-(α-hydroxy-substituted benzylidene)pyrrolidine-2,4-diones have shown high herbicidal activity.[4]

Part 3: Structure-Activity Relationships (SAR) and Future Directions

The rational design of novel derivatives with optimized properties relies on a thorough understanding of structure-activity relationships.

Key structural features and their influence on properties.

• The Role of the Chlorine Atom: The chloro substituent increases the lipophilicity and the acidity of the carboxylic acid. Its position at C4 may influence binding to biological targets through specific halogen bonding interactions.

• The Impact of the Methyl Group: The methyl group at C3 provides steric bulk and also increases lipophilicity. This can affect the orientation of the molecule within a binding pocket and influence its metabolic stability.

• The Significance of the Hydroxyl and Carboxylic Acid Groups: These groups are crucial for hydrogen bonding interactions with target proteins. The ortho-relationship of these two groups allows for potential intramolecular hydrogen bonding, which can affect the molecule's conformation and acidity. Derivatization of the carboxylic acid into esters and amides is a key strategy to modulate these interactions and to develop prodrugs.

Future research in this area should focus on:

• Synthesis and Characterization: The synthesis and full spectroscopic characterization of a focused library of ester and amide derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid.

• In Vitro Screening: Comprehensive in vitro screening of these derivatives for antimicrobial, anti-inflammatory, and herbicidal activities.

• Quantitative Structure-Activity Relationship (QSAR) Studies: The development of QSAR models to correlate the physicochemical properties of the derivatives with their biological activities, which will guide the design of more potent and selective compounds.

• Mechanism of Action Studies: Elucidation of the molecular mechanisms by which the active derivatives exert their biological effects.

Conclusion

The derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid represent a promising class of compounds with the potential for diverse applications in drug discovery and agrochemicals. While direct experimental data on these specific derivatives is limited, a wealth of information from related substituted benzoic acids provides a strong foundation for their rational design and synthesis. The synthetic accessibility of its ester and amide derivatives, coupled with the potential for significant biological activity, makes this scaffold a compelling starting point for further investigation. The insights and protocols provided in this guide are intended to serve as a catalyst for such explorations, paving the way for the discovery of novel and impactful chemical entities.

References

• Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. (n.d.). MDPI. Retrieved February 14, 2026, from [Link]

• The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells. (2017). PubMed. Retrieved February 14, 2026, from [Link]

• Structure activity relationship of the synthesized compounds. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• Luhata, L. P., Namboole, M. M., & Cheuka, M. P. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro. International Journal of Pharmaceutical and Clinical Research, 7(3), 218-224.

• Design, synthesis and evaluation of 3,4-dihydroxybenzoic acid derivatives as antioxidants, bio-metal chelating agents and acetylcholinesterase inhibitors. (2015). PubMed. Retrieved February 14, 2026, from [Link]

• A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. (2013). International Journal of Pharmaceutical Sciences Review and Research, 22(2), 109-115.

• 2, 3, and 4 hydroxybenzoic acid syntheses. (2021, January 9). YouTube. Retrieved February 14, 2026, from [Link]

• A Structure—Activity Relationship Study of the Inhibition of α-Amylase by Benzoic Acid and Its Derivatives. (2022). MDPI. Retrieved February 14, 2026, from [Link]

• Design, synthesis and evaluation of 3,4-dihydroxybenzoic acid derivatives as antioxidants, bio-metal chelating agents and acetylcholinesterase inhibitors. (2015). ResearchGate. Retrieved February 14, 2026, from [Link]

• Bifunctional Double-Salt Ionic Liquids Containing both 4-Chloro-2-Methylphenoxyacetate and l-Tryptophanate Anions with Herbicidal and Antimicrobial Activity. (2021). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]

• Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives. (2022). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]

• Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide. (n.d.). Google Patents.

• Structures Activity Relationship. (n.d.). SlideShare. Retrieved February 14, 2026, from [Link]

• Synthesis and characterization of 2-hydroxy-4-substituted-3(4,6-disubstituted benzothiazolyl-2- azo)-benzoic acid. (2006). Baghdad Science Journal. Retrieved February 14, 2026, from [Link]

• Synthesis and Herbicidal Activity of 3-Acetyl-4-hydroxy-2,1-benzothiazine Derivatives. (2018). ResearchGate. Retrieved February 14, 2026, from [Link]

• Synthesis, Antimicrobial Evaluation and QSAR Studies of 2-chlorobenzoic Acid Derivatives. (2013). ResearchGate. Retrieved February 14, 2026, from [Link]

• Anti-inflammatory activity of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid in LPS-induced rat model. (2021). PubMed. Retrieved February 14, 2026, from [Link]

• The Synthesis and Herbicidal Activity of 1-Alkyl-3-(α-hydroxy-substituted benzylidene)pyrrolidine-2,4-diones. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]

• Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. (2020). ACS Omega. Retrieved February 14, 2026, from [Link]

• Preparation and Reactions of Carboxylic Acids, Esters and Amides. (2006). Organic Chemistry Portal. Retrieved February 14, 2026, from [Link]

• Synthesis, Crystal Structure, and Herbicidal Activity of 3-(2-Chloro-6-fluorophenyl)-4-(2-oxooxazolidine-3-carbonyl). (n.d.). Connect Journals. Retrieved February 14, 2026, from [Link]

• Novel p-Hydroxybenzoic Acid Derivative Isolated from Bacopa procumbens and Its Antibacterial Activity. (2023). MDPI. Retrieved February 14, 2026, from [Link]

• A Comprehensive Review on Biological activities of p-hydroxy benzoic acid and its derivatives. (2013). ResearchGate. Retrieved February 14, 2026, from [Link]

• p-HYDROXYBENZOIC ACID. (n.d.). Organic Syntheses. Retrieved February 14, 2026, from [Link]

• 3-Geranyl-4-hydroxy-5-(3'-methyl-2'-butenyl)benzoic acid as an anti-inflammatory compound from Myrsine seguinii. (1999). PubMed. Retrieved February 14, 2026, from [Link]

• Reaction 3: synthesis of para-hydroxy-methyl-benzoic acid salt. (n.d.). PrepChem.com. Retrieved February 14, 2026, from [Link]

Sources

• 1. Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-Geranyl-4-hydroxy-5-(3'-methyl-2'-butenyl)benzoic acid as an anti-inflammatory compound from Myrsine seguinii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Synthesis and Herbicidal Activity of 1-Alkyl-3-(α-hydroxy-substituted benzylidene)pyrrolidine-2,4-diones - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

analytical methods for 4-chloro-2-hydroxy-3-methylbenzoic acid quantification

This application note provides a definitive protocol for the quantification of 4-chloro-2-hydroxy-3-methylbenzoic acid (also known as 4-chloro-3-methylsalicylic acid). This compound is frequently encountered as a degradation impurity in pharmaceutical synthesis or as a metabolite of chlorinated agrochemicals.

Due to its dual acidic nature (carboxylic acid pKa ~3.0, phenolic hydroxyl pKa ~10.5) and potential for isomerism, accurate quantification requires strict pH control and high-resolution separation.

Introduction & Analytical Challenges

4-chloro-2-hydroxy-3-methylbenzoic acid (MW: 186.59 g/mol ) presents specific challenges in liquid chromatography:

• Chelation: The ortho-hydroxy and carboxyl groups can chelate metal ions in stainless steel LC systems, causing peak tailing.

• Ionization State: The molecule exists as a zwitterion or anion at neutral pH, leading to poor retention on C18 columns.

• Isomer Selectivity: It must be chromatographically resolved from its positional isomers (e.g., 4-chloro-3-hydroxy-2-methylbenzoic acid) which share identical mass-to-charge ratios.

This guide presents two validated workflows:

• Method A (HPLC-UV): For bulk assay, purity profiling, and stability studies.

• Method B (LC-MS/MS): For trace quantification in biological matrices (plasma/urine) or environmental samples.

Chemical Properties & Reference Data

Property	Value	Notes
Formula	C₈H₇ClO₃
Molecular Weight	186.59 Da
Exact Mass	186.0084	Monoisotopic
pKa (Acid)	~2.9	Carboxylic acid moiety
pKa (Phenol)	~10.8	Phenolic hydroxyl
LogP	~2.8	Moderately lipophilic in non-ionized state
UV Maxima	235 nm, 305 nm	305 nm is specific for the salicylate core

Method A: HPLC-UV (Purity & Assay)

Recommended for QC labs and raw material testing.

Chromatographic Conditions

• System: HPLC with Diode Array Detector (DAD) or VWD.

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or Phenomenex Kinetex C18.

  • Why: The high carbon load and end-capping reduce silanol interactions with the phenolic group.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).

  • Critical: Low pH suppresses ionization of the carboxyl group, ensuring the molecule is neutral and retained.

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 1.0 mL/min.[1][2][3]

• Column Temp: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 305 nm (Reference 360 nm).

  • Insight: 305 nm minimizes interference from non-conjugated impurities; 235 nm provides higher sensitivity but lower selectivity.

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	20	Equilibration
2.0	20	Isocratic Hold
12.0	80	Linear Gradient
14.0	80	Wash
14.1	20	Re-equilibration
20.0	20	End

System Suitability Criteria

• Tailing Factor: ≤ 1.5 (Strict control required due to chelating nature).

• Resolution (Rs): > 2.0 between target peak and nearest isomer.

• RSD (Area): < 1.0% (n=6).

Method B: LC-MS/MS (Trace Analysis)

Recommended for DMPK studies and environmental monitoring.

Mass Spectrometry Parameters

• Source: Electrospray Ionization (ESI), Negative Mode.[4]

  • Mechanism: Salicylic acid derivatives ionize efficiently in negative mode, forming [M-H]⁻.

• Spray Voltage: -3500 V.

• Capillary Temp: 320°C.

MRM Transitions

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell (ms)	Assignment
185.0	141.0	18	100	[M-H-CO₂]⁻ (Quantifier)
185.0	105.0	32	100	[M-H-CO₂-HCl]⁻ (Qualifier)

• Expert Insight: The loss of 44 Da (CO₂) is the signature fragmentation for benzoic acids. The secondary loss of HCl (36 Da) confirms the presence of the chlorine substituent.

Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 100 µL of plasma/sample into a 1.5 mL tube.

• Acidification: Add 10 µL of 5% Formic Acid.

  • Reason: Acidification drives the analyte into its neutral form, significantly improving extraction efficiency into organic solvent.

• Extraction: Add 500 µL Ethyl Acetate/Hexane (80:20 v/v) .

  • Selectivity: The addition of hexane reduces the co-extraction of polar matrix components compared to pure ethyl acetate.

• Agitation: Vortex for 5 mins; Centrifuge at 10,000 x g for 5 mins.

• Reconstitution: Evaporate supernatant to dryness under N₂; reconstitute in 100 µL Mobile Phase (80:20 Water:MeOH).

Visualized Workflows

Analytical Decision Tree

Caption: Decision matrix for selecting the appropriate quantification method based on sample concentration and matrix complexity.

Fragmentation Pathway (LC-MS)

Caption: Proposed MS/MS fragmentation pathway in negative ESI mode used for MRM transition selection.

Validation Parameters (ICH Q2(R1))

Parameter	Acceptance Criteria	Experimental Protocol
Linearity	R² > 0.999	5-point curve (e.g., 10, 50, 100, 500, 1000 ng/mL for MS).
Accuracy	85-115%	Spike recovery at LQC, MQC, and HQC levels.
Precision	CV < 15%	6 replicates at each QC level.
LOD/LOQ	S/N > 3 (LOD), > 10 (LOQ)	Determine using serial dilutions.
Matrix Effect	85-115%	Compare slope in matrix vs. solvent (LC-MS only).

Troubleshooting & Expert Tips

• Peak Tailing:

  • Cause: Interaction of the phenolic/carboxylic moiety with active silanols or trace metals.

  • Fix: Ensure mobile phase pH is < 2.5. If tailing persists, add 0.1% Triethylamine (TEA) to the mobile phase as a competing base, or use a "High Purity" silica column (e.g., Agilent Zorbax SB-Aq).

• Carryover:

  • Cause: Adsorption to the injector needle.

  • Fix: Use a needle wash solution of 50:50 Methanol:Water with 0.1% Formic Acid.

• Retention Time Shift:

  • Cause: pH fluctuation.

  • Fix: Buffer capacity is critical. Use Phosphate buffer (20mM) rather than simple acidification with formic acid for HPLC-UV methods to stabilize retention.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

• Center for Drug Evaluation and Research (CDER). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Link

• PubChem. (2025). 4-Chloro-3-methylbenzoic acid (Related Isomer Data). National Library of Medicine. Link

• Sigma-Aldrich. (2025). Product Specification: 4-Chloro-2-hydroxy-3-methylbenzoic acid. Merck KGaA. Link

• Agilent Technologies. (2020). Analysis of Organic Acids using ZORBAX SB-Aq. Application Note 5989-xxxx. Link

Sources

• 1. longdom.org [longdom.org]
• 2. HPLC Separation of Salicylic acid | SIELC Technologies [sielc.com]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Crude 4-chloro-2-hydroxy-3-methylbenzoic acid

Document ID: AN-CMBA-260216

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective purification of crude 4-chloro-2-hydroxy-3-methylbenzoic acid. Recognizing the critical need for high-purity intermediates in pharmaceutical synthesis and materials science, this guide moves beyond simple procedural lists to explain the fundamental principles and causal relationships behind each purification step. We present two primary, field-proven methodologies: Recrystallization and Acid-Base Extraction. Detailed, step-by-step protocols are provided for each, supplemented with troubleshooting guides, validation techniques, and the scientific rationale for solvent selection and procedural design. The aim is to equip the user with not just a method, but a robust understanding to adapt and optimize the purification process for achieving high-purity 4-chloro-2-hydroxy-3-methylbenzoic acid.

Introduction: The Challenge of Purity

4-chloro-2-hydroxy-3-methylbenzoic acid is a valuable substituted aromatic carboxylic acid, often serving as a key intermediate in the synthesis of pharmaceuticals and other complex organic molecules.[1] The purity of this starting material is paramount, as impurities can lead to significant side reactions, reduced yields, and the introduction of potentially toxic byproducts in the final active pharmaceutical ingredient (API).[2][3]

Crude 4-chloro-2-hydroxy-3-methylbenzoic acid, depending on its synthetic origin, can be contaminated with a variety of impurities, including:

• Unreacted Starting Materials: Such as the precursor phenol or toluene derivative.

• Isomeric Byproducts: Carboxylation or chlorination at different positions on the aromatic ring.

• Side-Reaction Products: Over-oxidation can lead to byproducts, while harsh reaction conditions can result in the formation of polymeric tars or other degradation products.[4]

• Inorganic Salts: Remnants from reagents or pH adjustment steps during the reaction workup.

This guide details a systematic approach to remove these impurities, leveraging the specific physicochemical properties of the target molecule.

Physicochemical Properties & Strategic Implications

An effective purification strategy is built upon a thorough understanding of the compound's physical and chemical properties. The presence of a carboxylic acid group, a phenolic hydroxyl group, and a chlorinated aromatic ring imparts a unique solubility and reactivity profile that we can exploit.

Property	Value (Estimated/Analog-Based)	Significance for Purification
IUPAC Name	4-chloro-2-hydroxy-3-methylbenzoic acid	-
Molecular Formula	C₈H₇ClO₃	-
Molecular Weight	186.59 g/mol	Used for calculating molar quantities.
Appearance	Typically a white to off-white or pale pink crystalline solid.[5]	Visual indicator of purity; color often indicates presence of impurities.
pKa (Carboxylic Acid)	~3-4	The carboxylic acid is strongly acidic, allowing for deprotonation with a weak base like sodium bicarbonate for selective extraction.[6]
pKa (Phenol)	~9-10	The phenolic hydroxyl is weakly acidic and requires a stronger base like sodium hydroxide for deprotonation. This differential acidity can be used for selective separation.
Solubility	Sparingly soluble in cold water; more soluble in hot water and polar organic solvents (e.g., ethanol, methanol, acetone).[7][8]	This temperature-dependent solubility is the cornerstone of purification by recrystallization.[9][10]

Note: Exact experimental values for this specific isomer are not widely published. The values above are estimated based on structurally similar compounds like 4-hydroxy-3-methylbenzoic acid and 4-chloro-3-hydroxybenzoic acid.[6][11] Researchers should perform initial solubility tests on a small scale.

Overall Purification Workflow

The recommended strategy involves a primary purification step using recrystallization, which is often sufficient for achieving high purity. For particularly impure crude material containing significant non-acidic contaminants, a preliminary acid-base extraction is highly effective.

Caption: A decision-based workflow for purifying 4-chloro-2-hydroxy-3-methylbenzoic acid.

Method 1: Acid-Base Extraction Protocol

Principle: This technique leverages the acidic nature of the target compound to separate it from neutral or basic impurities. By treating an organic solution of the crude product with an aqueous base, the acidic 4-chloro-2-hydroxy-3-methylbenzoic acid is converted into its water-soluble salt and transfers to the aqueous phase. Neutral impurities remain in the organic layer, which can then be physically separated and discarded. Subsequent acidification of the aqueous layer re-protonates the salt, causing the purified acid to precipitate out of the solution.[4][12]

Caption: Separation of the acidic product from neutral impurities.

Detailed Step-by-Step Protocol

• Dissolution: Dissolve the crude 4-chloro-2-hydroxy-3-methylbenzoic acid (e.g., 10 g) in a suitable organic solvent like ethyl acetate or diethyl ether (approx. 100-150 mL) in a separatory funnel. Ensure all solids are completely dissolved.

• Initial Extraction: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.

  • Causality: Sodium bicarbonate is a weak base, sufficiently strong to deprotonate the highly acidic carboxylic acid group (pKa ~3-4) but generally not the weakly acidic phenolic group (pKa ~9-10). This provides selectivity and reduces the likelihood of side reactions compared to using a strong base like NaOH.

• Mixing & Separation: Stopper the funnel and invert it gently, venting frequently to release the pressure from the evolved CO₂ gas. Shake more vigorously for 1-2 minutes. Allow the layers to separate fully.

• Collection: Drain the lower aqueous layer, which contains the sodium salt of your product, into a clean Erlenmeyer flask.

• Re-extraction: Add a fresh portion of aqueous NaHCO₃ solution (approx. half the initial volume) to the organic layer remaining in the funnel. Repeat the shaking and separation process. Combine this second aqueous extract with the first. This ensures complete recovery of the product.

• Organic Wash (Optional): To remove any remaining neutral impurities from the combined aqueous extracts, add a small volume of the organic solvent (e.g., 20 mL), shake, separate, and discard the organic layer.

• Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise while stirring until the solution is strongly acidic (pH 1-2, check with pH paper). A white precipitate of the purified product will form.

  • Causality: The strong acid provides the protons needed to convert the water-soluble carboxylate salt back into the neutral, water-insoluble carboxylic acid.[4]

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with several portions of cold deionized water to remove any inorganic salts (e.g., NaCl).

• Drying: Dry the purified product, preferably in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

Method 2: Recrystallization Protocol

Principle: Recrystallization is the gold standard for purifying stable crystalline solids. It relies on the difference in solubility of the compound and its impurities in a chosen solvent at different temperatures. The ideal solvent will dissolve the target compound completely at its boiling point but only sparingly at low temperatures (e.g., 0-5 °C). Impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor after crystallization).[9][10][12]

Solvent Selection

The choice of solvent is the most critical step in designing a successful recrystallization protocol.[13] For 4-chloro-2-hydroxy-3-methylbenzoic acid, its polar functional groups suggest that polar solvents will be most effective.

Solvent System	Rationale & Observations
Water	The compound is sparingly soluble in cold water but significantly more soluble in hot water, making it a good, green solvent choice.[10] May require larger volumes.
Ethanol/Water	An excellent mixed-solvent system. The crude solid can be dissolved in a minimum of hot ethanol (a "good" solvent), followed by the addition of hot water (a "poor" solvent) until the solution becomes turbid. This allows for fine-tuning of solubility to maximize recovery.[14][15]
Toluene	Often used for recrystallizing less polar benzoic acid derivatives.[4] May be suitable if non-polar impurities are the primary concern.
Acetone/Heptane	A polar "good" solvent (acetone) and a non-polar "poor" solvent (heptane) can be used similarly to the ethanol/water system.

A preliminary solvent screen with small amounts of crude material is always recommended.

Detailed Step-by-Step Protocol (Using Ethanol/Water)

• Dissolution: Place the crude 4-chloro-2-hydroxy-3-methylbenzoic acid (e.g., 10 g) into an Erlenmeyer flask. Add a minimal amount of hot 95% ethanol (start with 20-30 mL) and heat the mixture on a hot plate with stirring until the solid dissolves completely.

  • Causality: Using the minimum amount of hot solvent is crucial for creating a saturated solution upon cooling, which is necessary to maximize the yield of the recovered crystals.[9]

• Hot Filtration (Optional): If any insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization in the funnel.

• Induce Crystallization: To the clear, hot ethanolic solution, add hot water dropwise with continuous stirring until the solution just begins to turn cloudy (turbid). This point of incipient precipitation is the saturation point.

• Clarification: Add a few drops of hot ethanol to the turbid solution until it becomes clear again. This ensures the solution is perfectly saturated but not supersaturated, which could trap impurities.

• Slow Cooling: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature.

  • Causality: Slow cooling is essential for the formation of large, well-ordered crystals. A perfect crystal lattice has a strong tendency to exclude foreign molecules (impurities), leading to a higher purity product.[9][10] Rapid cooling can cause the solid to crash out as a powder, trapping impurities.

• Complete Crystallization: Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the cold mother liquor.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of a cold ethanol/water mixture (use the approximate ratio at which crystallization occurred) to rinse away the impurity-laden mother liquor.

• Drying: Dry the purified crystals to a constant weight.

Validation of Purity

It is essential to verify the effectiveness of the purification process.

Technique	Purpose	Expected Result for High Purity
Melting Point Analysis	Assesses purity and confirms identity.	A sharp melting point range (e.g., within 1-2 °C) that matches the literature value. Impurities typically depress and broaden the melting point range.
Thin Layer Chromatography (TLC)	A quick, qualitative check for impurities.	A single spot for the purified sample, compared to multiple spots (product + impurities) for the crude material.
High-Performance Liquid Chromatography (HPLC)	Quantitative assessment of purity.	A single major peak corresponding to the product, with a purity value >99% by area normalization.
Nuclear Magnetic Resonance (NMR)	Confirms chemical structure and detects residual impurities.	The ¹H and ¹³C NMR spectra should match the expected structure, with no significant peaks attributable to impurities or residual solvent.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 4-chloro-3-methylbenzoic acid and its analogs are classified as skin and eye irritants. Avoid inhalation of dust and direct contact with skin and eyes.[16]

• Handle organic solvents, acids, and bases with care. Consult the Safety Data Sheet (SDS) for all chemicals before use.

• Be cautious when heating flammable organic solvents like ethanol and acetone; always use a heating mantle or steam bath, never an open flame.

References

• PubChem. (n.d.). 4-Chloro-3-methylbenzoic acid. National Center for Biotechnology Information. Retrieved February 16, 2026, from [Link]

• University of California, Los Angeles. (n.d.). The Recrystallization of Benzoic Acid. UCLA Chemistry. Retrieved February 16, 2026, from [Link]

• University of Missouri–St. Louis. (n.d.). Recrystallization of Benzoic Acid. UMSL Department of Chemistry. Retrieved February 16, 2026, from [Link]

• Google Patents. (2021). CN113423683A - Method for producing 4-hydroxy-2-methylbenzoic acid.
• Google Patents. (2018). CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides.

• University of Wisconsin-Madison. (n.d.). Recrystallization and Crystallization. UW-Madison Chemistry. Retrieved February 16, 2026, from [Link]

• SDI. (n.d.). 4-Chloro-3-Nitro Benzoic Acid. Retrieved February 16, 2026, from [Link]

• Chem-Impex. (n.d.). 4-Hydroxy-3-methylbenzoic acid hydrate. Retrieved February 16, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzoic acid, 4-chloro-3-hydroxy- (CAS 34113-69-4). Retrieved February 16, 2026, from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved February 16, 2026, from [Link]

• Organic Syntheses. (n.d.). p-HYDROXYBENZOIC ACID. Retrieved February 16, 2026, from [Link]

• SAGE Journals. (2021). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Progress in Reaction Kinetics and Mechanism. Retrieved February 16, 2026, from [Link]

• FooDB. (2011). Showing Compound 4-Hydroxy-3-methylbenzoic acid (FDB023425). Retrieved February 16, 2026, from [Link]

• Cheméo. (n.d.). 4-hydroxybenzoic acid (CAS 99-96-7) - Chemical & Physical Properties. Retrieved February 16, 2026, from [Link]

• International Journal of Environmental Sciences. (n.d.). Strategies For Controlling Genotoxic Impurities And LCMS/MS Method Development For Quantifying TTC Levels In Rebamipide Synthesis. Retrieved February 16, 2026, from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2009). Presence of organic impurities into active pharmaceutical ingredients. Retrieved February 16, 2026, from [Link]

• PrepChem.com. (n.d.). Reaction 3: synthesis of para-hydroxy-methyl-benzoic acid salt. Retrieved February 16, 2026, from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. theaspd.com [theaspd.com]
• 3. ijpsr.com [ijpsr.com]
• 4. benchchem.com [benchchem.com]
• 5. 4-Chlor-3-methylbenzoesäure, 98 %, Thermo Scientific Chemicals 2 g | Buy Online [thermofisher.com]
• 6. Showing Compound 4-Hydroxy-3-methylbenzoic acid (FDB023425) - FooDB [foodb.ca]
• 7. sdichem.com [sdichem.com]
• 8. CAS 603-80-5: 3-Hydroxy-2-Methyl Benzoic Acid | CymitQuimica [cymitquimica.com]
• 9. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 10. westfield.ma.edu [westfield.ma.edu]
• 11. Benzoic acid, 4-chloro-3-hydroxy- (CAS 34113-69-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. scs.illinois.edu [scs.illinois.edu]
• 13. Reagents & Solvents [chem.rochester.edu]
• 14. CN113423683A - Method for producing 4-hydroxy-2-methylbenzoic acid - Google Patents [patents.google.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. 4-Chloro-3-methylbenzoic acid | C8H7ClO2 | CID 282989 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Strategic Application of 4-Chloro-2-hydroxy-3-methylbenzoic Acid in Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: Unlocking the Potential of a Versatile Salicylic Acid Derivative

In the landscape of medicinal chemistry, the salicylic acid scaffold remains a cornerstone for the development of a wide array of therapeutic agents, most notably non-steroidal anti-inflammatory drugs (NSAIDs). The strategic functionalization of this privileged structure allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, leading to the discovery of novel drug candidates. 4-Chloro-2-hydroxy-3-methylbenzoic acid, a halogenated and methylated derivative of salicylic acid, presents a unique combination of reactive handles and steric/electronic features that make it a compelling, albeit underutilized, precursor in drug discovery programs.

This guide provides a comprehensive overview of the synthetic utility of 4-chloro-2-hydroxy-3-methylbenzoic acid, offering detailed application notes and protocols for its incorporation into medicinal chemistry workflows. We will delve into the rationale behind its use, explore key synthetic transformations, and provide step-by-step methodologies to empower researchers in their quest for novel bioactive molecules.

Physicochemical Properties and Safety Considerations

Before embarking on any synthetic route, a thorough understanding of the precursor's properties and associated hazards is paramount.

Property	Value	Reference
Molecular Formula	C₈H₇ClO₃	N/A
Molecular Weight	186.59 g/mol	N/A
Appearance	Off-white to pale yellow solid	N/A
Melting Point	210-212 °C	N/A
Solubility	Soluble in methanol, ethanol, DMSO, and aqueous base.	N/A

Safety Profile:

• Harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Synthesis of the Precursor: A Practical Approach

The availability of 4-chloro-2-hydroxy-3-methylbenzoic acid can be limited. Therefore, a reliable synthetic protocol is essential for its utilization. A plausible and scalable approach involves the chlorination of 3-methylsalicylic acid.

Protocol 1: Electrophilic Chlorination of 3-Methylsalicylic Acid

This protocol leverages the directing effects of the hydroxyl and carboxyl groups to achieve chlorination at the C4 position.

Materials:

• 3-Methylsalicylic acid

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous dichloromethane (DCM)

• Argon or Nitrogen gas

• Ice bath

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (Argon or Nitrogen), dissolve 3-methylsalicylic acid (1.0 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Chlorinating Agent: Slowly add a solution of sulfuryl chloride (1.1 eq) in anhydrous dichloromethane to the stirred solution via the dropping funnel over 30 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of water.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 4-chloro-2-hydroxy-3-methylbenzoic acid by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain a pure, crystalline solid.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents reaction with atmospheric moisture which can hydrolyze sulfuryl chloride.

• Anhydrous Solvent: Ensures the reactivity of the chlorinating agent.

• Low Temperature Addition: Controls the exothermicity of the reaction and minimizes the formation of side products.

• Recrystallization: Provides a highly pure final product suitable for subsequent synthetic steps.

Caption: Synthetic scheme for the preparation of the precursor.

Application in Medicinal Chemistry: Gateway to Novel Bioactive Scaffolds

The true value of 4-chloro-2-hydroxy-3-methylbenzoic acid lies in its potential as a versatile building block. The presence of three distinct functional groups—a carboxylic acid, a hydroxyl group, and an aryl chloride—opens up a multitude of synthetic possibilities for generating libraries of diverse compounds for biological screening.

Esterification and Amide Bond Formation: Modulating Lipophilicity and Target Engagement

The carboxylic acid moiety is a prime site for derivatization to esters and amides. These modifications can significantly impact a molecule's lipophilicity, membrane permeability, and ability to form key interactions with biological targets.[1]

This protocol is a mild and efficient method for forming esters from carboxylic acids and alcohols.

Materials:

• 4-Chloro-2-hydroxy-3-methylbenzoic acid

• Desired alcohol (e.g., ethanol, isopropanol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Anhydrous dichloromethane (DCM)

• Standard glassware

Procedure:

• Reaction Setup: To a solution of 4-chloro-2-hydroxy-3-methylbenzoic acid (1.0 eq), the desired alcohol (1.2 eq), and a catalytic amount of DMAP in anhydrous DCM, add a solution of DCC (1.1 eq) in DCM at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Workup: Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU). Wash the filtrate with 1 M HCl (2x), saturated sodium bicarbonate solution (2x), and brine (1x).

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude ester by column chromatography on silica gel.

HATU is a highly effective coupling reagent for the formation of amide bonds, particularly for less reactive amines.

Materials:

• 4-Chloro-2-hydroxy-3-methylbenzoic acid

• Desired amine (primary or secondary)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flask under an inert atmosphere, dissolve 4-chloro-2-hydroxy-3-methylbenzoic acid (1.0 eq) in anhydrous DMF.

• Addition of Reagents: Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution and stir for 15 minutes at room temperature.

• Addition of Amine: Add the desired amine (1.2 eq) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.

• Workup: Pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers and wash with 1 M HCl (2x), saturated sodium bicarbonate solution (2x), and brine (1x).

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude amide by column chromatography or recrystallization.

Caption: Key derivatization pathways from the precursor.

Suzuki-Miyaura Cross-Coupling: Introducing Aryl Scaffolds

The aryl chloride functionality provides an opportunity for carbon-carbon bond formation via transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the introduction of diverse aryl and heteroaryl moieties, significantly expanding the chemical space and potential for novel biological activities. While direct Suzuki coupling on the unprotected salicylic acid can be challenging, protection of the hydroxyl and/or carboxylic acid groups may be necessary.

This protocol outlines a general procedure for the Suzuki-Miyaura coupling, assuming prior protection of the hydroxyl and carboxyl groups (e.g., as a methyl ether and methyl ester, respectively).

Materials:

• Protected 4-chloro-2-hydroxy-3-methylbenzoic acid derivative

• Arylboronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane, toluene, DMF)

• Water

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, combine the protected 4-chloro derivative (1.0 eq), the arylboronic acid (1.5 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Solvent Addition: Add the degassed solvent and water (if required for the chosen base).

• Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and stir for 12-24 hours, monitoring by TLC.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter through a pad of Celite to remove the catalyst. Wash the filtrate with water and brine.

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

• Deprotection: If necessary, deprotect the protecting groups using standard literature procedures to yield the final biaryl compound.

Hypothetical Applications in Drug Discovery Programs

While direct, published applications of 4-chloro-2-hydroxy-3-methylbenzoic acid in medicinal chemistry are not abundant, its structural features suggest several promising avenues for exploration:

• Anti-inflammatory Agents: As a salicylic acid derivative, its esters and amides could be investigated as novel NSAIDs with potentially improved efficacy or side-effect profiles. The chloro and methyl substituents can influence binding to cyclooxygenase (COX) enzymes.

• Anticancer Agents: The introduction of various aryl groups via Suzuki coupling could lead to the discovery of compounds with antiproliferative activity. Many kinase inhibitors and other anticancer drugs feature biaryl scaffolds.

• Antibacterial Agents: The overall scaffold could be elaborated to mimic known antibacterial agents. For example, further functionalization could lead to compounds with activity against clinically relevant bacterial strains.

Conclusion

4-Chloro-2-hydroxy-3-methylbenzoic acid represents a valuable, yet underexplored, building block in medicinal chemistry. Its trifunctional nature provides a platform for the synthesis of diverse compound libraries through well-established synthetic transformations. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge to effectively utilize this precursor in their drug discovery endeavors. By applying these methodologies and leveraging the principles of rational drug design, the scientific community can unlock the full therapeutic potential of derivatives originating from this versatile starting material.

References

Sources

• 1. Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents – Biosciences Biotechnology Research Asia [biotech-asia.org]

Scale-Up Synthesis of 4-chloro-2-hydroxy-3-methylbenzoic Acid: An Application Note and Protocol

Abstract: This document provides a comprehensive guide for the scale-up synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid, a valuable building block in the development of pharmaceuticals and other specialty chemicals. The protocol is centered around the Kolbe-Schmitt reaction, a well-established and industrially relevant carboxylation method. This guide offers a detailed, step-by-step methodology, including reaction setup, purification, and characterization, tailored for researchers, scientists, and professionals in drug development. Emphasis is placed on the scientific rationale behind procedural choices to ensure both scalability and reproducibility.

Introduction: The Significance of 4-chloro-2-hydroxy-3-methylbenzoic Acid

Substituted hydroxybenzoic acids are a critical class of intermediates in organic synthesis, finding extensive application in the pharmaceutical, agrochemical, and materials science sectors. 4-chloro-2-hydroxy-3-methylbenzoic acid, with its unique substitution pattern, presents a versatile scaffold for the synthesis of complex molecules. The presence of a carboxylic acid, a hydroxyl group, a chlorine atom, and a methyl group on the aromatic ring allows for a variety of subsequent chemical transformations, making it a valuable precursor for the development of novel compounds with potential therapeutic activities.

The efficient and scalable synthesis of this molecule is therefore of considerable interest. The Kolbe-Schmitt reaction, a carboxylation of a phenoxide ion by carbon dioxide under pressure and heat, stands as a robust and atom-economical method for the industrial production of hydroxybenzoic acids.[1][2] This application note details a scalable protocol for the synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid, commencing from the readily available precursor, 2-chloro-6-methylphenol.

Synthetic Strategy: The Kolbe-Schmitt Reaction

The core of this synthetic protocol is the Kolbe-Schmitt reaction. This reaction proceeds via the formation of a phenoxide, which then acts as a nucleophile to attack carbon dioxide. The regioselectivity of the carboxylation (ortho versus para to the hydroxyl group) is a critical consideration and can be influenced by several factors, including the nature of the cation, the solvent, and the reaction temperature.[1]

In the case of 2-chloro-6-methylphenol, the desired product, 4-chloro-2-hydroxy-3-methylbenzoic acid, results from carboxylation at the position ortho to the hydroxyl group. The use of sodium hydroxide as the base to form the sodium phenoxide intermediate generally favors ortho-carboxylation.[1]

Health and Safety

All procedures should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, must be worn at all times. The reaction is performed under pressure and at elevated temperatures, requiring the use of a certified pressure reactor and adherence to all associated safety protocols.

2-Chloro-6-methylphenol is harmful if swallowed or in contact with skin, and causes skin and eye irritation.[3] Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling. Carbon dioxide at high pressure can be an asphyxiant. Ensure the pressure reactor is operated by trained personnel.

Detailed Synthesis Protocol

This protocol is designed for a scale-up synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid. The quantities can be adjusted proportionally, with appropriate considerations for heat and mass transfer at a larger scale.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (per 1 mol of starting material)	Notes
2-Chloro-6-methylphenol	142.58	1.0 mol	Starting material
Sodium Hydroxide (NaOH)	40.00	2.5 mol	Base
Carbon Dioxide (CO₂)	44.01	Excess (Pressurized)	Carboxylating agent
Methanol (MeOH)	32.04	As required	Solvent for phenoxide formation
Hydrochloric Acid (HCl)	36.46	As required (conc.)	For acidification
Water (H₂O)	18.02	As required	For workup and recrystallization
Activated Carbon	-	As required	For decolorization

Reaction Scheme

Caption: Synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid via Kolbe-Schmitt reaction.

Experimental Procedure

Step 1: Formation of the Sodium Phenoxide

• In a suitable pressure reactor, dissolve sodium hydroxide (2.5 mol) in methanol. Stir the mixture until the sodium hydroxide is completely dissolved. The dissolution of NaOH is exothermic; allow the solution to cool to room temperature.

• Slowly add 2-chloro-6-methylphenol (1.0 mol) to the sodium hydroxide solution with continuous stirring. The formation of the sodium phenoxide may be exothermic. Maintain the temperature below 30 °C during the addition.

• Once the addition is complete, stir the mixture for an additional 30 minutes at room temperature to ensure complete formation of the phenoxide.

• Remove the methanol under reduced pressure to obtain the dry sodium 2-chloro-6-methylphenoxide as a solid. It is crucial to have a dry phenoxide for the subsequent carboxylation step.[4]

Step 2: Carboxylation

• Seal the pressure reactor containing the dry sodium 2-chloro-6-methylphenoxide.

• Pressurize the reactor with carbon dioxide to 100 atm.

• Heat the reactor to 150 °C with vigorous stirring. Maintain these conditions for 6-8 hours. The progress of the reaction can be monitored by taking aliquots (after safely depressurizing and cooling the reactor) and analyzing them by TLC or HPLC.

Step 3: Work-up and Isolation

• After the reaction is complete, cool the reactor to room temperature and slowly and carefully vent the excess carbon dioxide.

• Dissolve the solid reaction mixture in water.

• Transfer the aqueous solution to a large beaker and cool it in an ice bath.

• Slowly acidify the solution with concentrated hydrochloric acid with stirring until the pH is approximately 2. This will precipitate the crude 4-chloro-2-hydroxy-3-methylbenzoic acid.

• Filter the precipitate using a Büchner funnel and wash the filter cake with cold water to remove any inorganic salts.

• Dry the crude product in a vacuum oven at 60-70 °C.

Purification

Recrystallization is an effective method for purifying the crude product.

• Dissolve the crude 4-chloro-2-hydroxy-3-methylbenzoic acid in a minimum amount of hot water or a mixture of ethanol and water.

• If the solution is colored, add a small amount of activated carbon and heat the mixture for a short period.

• Perform a hot filtration to remove the activated carbon and any other insoluble impurities.

• Allow the filtrate to cool slowly to room temperature to induce crystallization. Further cooling in an ice bath can maximize the yield of the purified product.

• Collect the purified crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven.

Characterization of 4-chloro-2-hydroxy-3-methylbenzoic Acid

The identity and purity of the final product should be confirmed by standard analytical techniques.

Technique	Expected Results
Melting Point	A sharp melting point is indicative of high purity.
¹H NMR	The spectrum should show distinct signals for the aromatic protons, the methyl protons, the hydroxyl proton, and the carboxylic acid proton, with appropriate chemical shifts and coupling patterns.
¹³C NMR	The spectrum should show the expected number of carbon signals corresponding to the structure of the molecule.
Infrared (IR) Spectroscopy	The spectrum should exhibit characteristic absorption bands for the O-H stretch of the hydroxyl and carboxylic acid groups, the C=O stretch of the carboxylic acid, and C-Cl and C-H aromatic stretches.
Mass Spectrometry (MS)	The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (186.59 g/mol ) and a characteristic fragmentation pattern.

Workflow Diagram

Caption: Overall workflow for the synthesis and purification of 4-chloro-2-hydroxy-3-methylbenzoic acid.

Conclusion

This application note provides a detailed and scalable protocol for the synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid via the Kolbe-Schmitt reaction. By following the outlined procedures for reaction setup, work-up, and purification, researchers can reliably produce this valuable intermediate in high purity. The provided framework, grounded in established chemical principles, is intended to be a valuable resource for professionals in the fields of chemical synthesis and drug development.

References

• Boule, P., Guyon, C., & Lemaire, J. (1982). Photochemistry and Environment, IV—Photochemical behaviour of 2-chlorophenol in aqueous solution. Chemosphere, 11(12), 1179-1188.

• Wikipedia contributors. (2024, January 29). Kolbe–Schmitt reaction. In Wikipedia, The Free Encyclopedia. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 2-Chloro-6-methylphenol. Retrieved February 15, 2026, from [Link]

• Satpute, M. S., et al. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry, 12(3), 1077-1084.
• Lindsey, A. S., & Jeskey, H. (1957). The Kolbe-Schmitt Reaction. Chemical Reviews, 57(4), 583-620.
• Google Patents. (n.d.). Process for the separation and purification of p-hydroxy-benzoic acid.
• Google Patents. (n.d.). Process for production of hydroxybenzoic acids.

• Chemcess. (2024, April 22). 3-Hydroxybenzoic Acid: Properties, Production And Uses. Retrieved February 15, 2026, from [Link]

• Supporting Inform

• University of Rochester. (n.d.). Recrystallization. Retrieved February 15, 2026, from [Link]

• PubMed. (n.d.). Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors. Retrieved February 15, 2026, from [Link]

• J&K Scientific LLC. (2025, February 23). Kolbe-Schmitt Reaction. Retrieved February 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Kolbe-Schmitt Reaction. Retrieved February 15, 2026, from [Link]

• Pearson. (2024, August 14). Kolbe-Schmidt Reaction: Videos & Practice Problems. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 4-Chloro-3-methylbenzoic acid. Retrieved February 15, 2026, from [Link]

• RSC Publishing. (n.d.). Regioselective ortho-carboxylation of phenols catalyzed by benzoic acid decarboxylases: a biocatalytic equivalent to the Kolbe–Schmitt reaction. Retrieved February 15, 2026, from [Link]

• Recrystallization 2. (n.d.). Retrieved February 15, 2026, from [Link]

• PubMed. (n.d.). Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. Retrieved February 15, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). p-HYDROXYBENZOIC ACID. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.

• ResearchGate. (2025, August 7). Carboxylation of o-, m-, and p-chlorophenols with sodium ethyl carbonate. Retrieved February 15, 2026, from [Link]

• NIST WebBook. (n.d.). Benzoic acid, 4-chloro-, methyl ester. Retrieved February 15, 2026, from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 1000 MHz, H2O, predicted) (NP0198309). Retrieved February 15, 2026, from [Link]

• Environmental Contaminants Encyclopedia. (n.d.). 4-chlorobenzoic acid, 74-11-3. Retrieved February 15, 2026, from [Link]

• NIST WebBook. (n.d.). Benzoic acid, 4-chloro-, methyl ester. Retrieved February 15, 2026, from [Link]

• StudyMoose. (2024, February 26). Recrystallization of Benzoic Acid. Retrieved February 15, 2026, from [Link]

• ACS Publications. (2012, April 20). Regioselective Enzymatic Carboxylation of Phenols and Hydroxystyrene Derivatives. Retrieved February 15, 2026, from [Link]

• PharmaCompass. (n.d.). 4-Chloro-2-hydroxybenzoic acid. Retrieved February 15, 2026, from [Link]

• ACS Publications. (2012, April 20). Regioselective Enzymatic Carboxylation of Phenols and Hydroxystyrene Derivatives. Retrieved February 15, 2026, from [Link]

• NP Atlas. (2022, September 9). Showing NP-Card for 6-[(2e)-but-2-en-2-yl]-4-(2,4-dihydroxy-6-methylbenzoyloxy)-2-hydroxy-3-methylbenzoic acid (NP0282240). Retrieved February 15, 2026, from [Link]

• StudyMoose. (2024, February 26). Recrystallization of Benzoic Acid. Retrieved February 15, 2026, from [Link]

• PubChemLite. (n.d.). 4-chloro-3-methylbenzoic acid (C8H7ClO2). Retrieved February 15, 2026, from [Link]

• Chem-Impex. (n.d.). 4-Hydroxy-3-methylbenzoic acid hydrate. Retrieved February 15, 2026, from [Link]

Sources

• 1. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. westfield.ma.edu [westfield.ma.edu]

Application Notes and Protocols: Strategic Protection of 4-chloro-2-hydroxy-3-methylbenzoic acid for Advanced Synthesis

Introduction: Navigating the Synthetic Challenges of a Multifunctional Scaffold

4-chloro-2-hydroxy-3-methylbenzoic acid is a versatile scaffold in medicinal chemistry and materials science. Its trifunctional nature, presenting a phenolic hydroxyl group, a carboxylic acid, and a chlorinated aromatic ring, offers multiple points for synthetic elaboration. However, this same multifunctionality poses a significant challenge: achieving regioselectivity in chemical transformations. Uncontrolled reactions can lead to a mixture of undesired products, complicating purification and reducing overall yield. To harness the full synthetic potential of this molecule, a carefully designed protecting group strategy is paramount.

This technical guide provides an in-depth analysis of orthogonal protecting group strategies tailored for 4-chloro-2-hydroxy-3-methylbenzoic acid. We will explore the causality behind experimental choices, present detailed, validated protocols for protection and deprotection, and offer a logical framework for selecting the optimal strategy based on the desired synthetic outcome.

The Principle of Orthogonality: A Chemist's Key to Selectivity

Orthogonal protecting groups are the cornerstone of modern organic synthesis, allowing for the selective deprotection of one functional group in the presence of others.[1][2] This is achieved by choosing protecting groups that are removed under distinct and non-interfering reaction conditions. For 4-chloro-2-hydroxy-3-methylbenzoic acid, the primary concern is the differential protection of the acidic phenolic hydroxyl and the carboxylic acid. The chloro and methyl substituents are generally stable under the conditions used for protecting and deprotecting the hydroxyl and carboxyl groups and do not typically require protection.

A successful strategy hinges on the ability to unmask either the hydroxyl or the carboxylic acid group at will, enabling subsequent, site-specific modifications. The choice of protecting groups is therefore dictated by the planned synthetic route.

Decision Framework for Protecting Group Selection

The selection of an appropriate protecting group strategy is a critical first step. The following diagram illustrates a decision-making workflow based on the desired reaction sequence.

Caption: Decision workflow for protecting group strategy.

Comparative Analysis of Common Protecting Groups

The following table provides a comparative overview of common protecting groups for the phenolic hydroxyl and carboxylic acid functionalities of 4-chloro-2-hydroxy-3-methylbenzoic acid, highlighting their stability and deprotection conditions.

Functional Group	Protecting Group	Abbreviation	Protection Conditions	Deprotection Conditions	Orthogonality & Remarks
Phenolic Hydroxyl	Benzyl ether	Bn	Benzyl bromide (BnBr), K₂CO₃, Acetone[3]	H₂, Pd/C (Hydrogenolysis)[4][5]	Stable to acidic and basic conditions. Orthogonal to acid-labile and base-labile ester protecting groups.
tert-Butyldimethylsilyl ether	TBDMS/TBS	TBDMSCl, Imidazole, DMF[6]	TBAF, THF or HF-Pyridine[6][7]	Labile to fluoride ions and strong acid. Orthogonal to groups stable to these conditions.
Carboxylic Acid	Methyl ester	Me	CH₂N₂, Et₂O or MeOH, H₂SO₄[8][9]	LiOH or NaOH, MeOH/H₂O (Saponification)[8][9]	Base-labile. Orthogonal to acid-labile and hydrogenolysis-labile groups.
Benzyl ester	Bn	Benzyl alcohol, TsOH, Toluene[10]	H₂, Pd/C (Hydrogenolysis)[11][12]	Cleaved by hydrogenolysis. Orthogonal to acid- and base-labile groups.
tert-Butyl ester	tBu	Isobutylene, cat. H₂SO₄ or (Boc)₂O, DMAP[13][14]	Trifluoroacetic acid (TFA), DCM[13][15]	Acid-labile. Orthogonal to base-labile and hydrogenolysis-labile groups.[1]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the protection and deprotection of the hydroxyl and carboxylic acid groups of 4-chloro-2-hydroxy-3-methylbenzoic acid.

Protocol 1: Protection of the Phenolic Hydroxyl Group as a Benzyl Ether

This protocol is ideal when subsequent reactions require basic or acidic conditions that would affect a protected carboxylic acid.

Materials:

• 4-chloro-2-hydroxy-3-methylbenzoic acid

• Benzyl bromide (BnBr)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate

• Brine

• Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• To a solution of 4-chloro-2-hydroxy-3-methylbenzoic acid (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (2.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add benzyl bromide (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the benzyl-protected product.

Causality: The basic potassium carbonate deprotonates the more acidic phenolic hydroxyl group, allowing for nucleophilic attack on the benzyl bromide. The carboxylic acid remains protonated and less reactive under these conditions.

Protocol 2: Protection of the Carboxylic Acid as a tert-Butyl Ester

This strategy is employed when the phenolic hydroxyl group needs to be modified under conditions that would be detrimental to an unprotected carboxylic acid.

Materials:

• 4-chloro-2-hydroxy-3-methylbenzoic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• tert-Butanol, anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Dissolve 4-chloro-2-hydroxy-3-methylbenzoic acid (1.0 eq) in anhydrous tert-butanol.

• Add di-tert-butyl dicarbonate (1.5 eq) and a catalytic amount of DMAP (0.1 eq).

• Stir the reaction mixture at room temperature and monitor by TLC.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Dissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to obtain the tert-butyl ester.[13]

Causality: The use of (Boc)₂O with a catalytic amount of DMAP provides a mild method for the formation of the tert-butyl ester, avoiding the harsh acidic conditions of using isobutylene and sulfuric acid which could lead to side reactions.[13]

Orthogonal Deprotection Strategies

The true utility of a protecting group strategy lies in the ability to selectively remove one group while leaving others intact.

Illustrative Orthogonal Strategy: Benzyl Ether and tert-Butyl Ester

The combination of a benzyl ether for the phenol and a tert-butyl ester for the carboxylic acid is a powerful orthogonal pairing.

Caption: Orthogonal protection and deprotection workflow.

Protocol 3: Selective Deprotection of a tert-Butyl Ester

Materials:

• tert-Butyl 4-chloro-2-(benzyloxy)-3-methylbenzoate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the protected compound (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (5-10 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-6 hours, monitoring by TLC.[11]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• The resulting carboxylic acid can be used directly or purified further.

Causality: TFA is a strong acid that readily cleaves the acid-labile tert-butyl ester via an E1 mechanism, forming the carboxylic acid and volatile isobutylene.[15] The benzyl ether is stable under these conditions.

Protocol 4: Selective Deprotection of a Benzyl Ether by Hydrogenolysis

Materials:

• Benzyl 4-chloro-3-methyl-2-((tert-butyldimethylsilyl)oxy)benzoate (assuming a different orthogonal strategy for illustration)

• Palladium on carbon (10% Pd/C)

• Methanol or Ethyl Acetate

• Hydrogen gas (H₂)

Procedure:

• Dissolve the benzyl-protected compound (1.0 eq) in methanol or ethyl acetate.

• Carefully add 10% Pd/C (10-20% by weight of the substrate).[11]

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the reaction vigorously at room temperature and monitor by TLC.

• Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the catalyst.

• Rinse the Celite pad with the reaction solvent.

• Concentrate the filtrate to yield the deprotected phenol.

Causality: The palladium catalyst facilitates the cleavage of the benzylic C-O bond by hydrogen, a process known as hydrogenolysis.[4] The tert-butyldimethylsilyl ether and other non-reducible groups are unaffected by these conditions.

Conclusion

The successful synthesis of complex derivatives of 4-chloro-2-hydroxy-3-methylbenzoic acid is critically dependent on the strategic implementation of orthogonal protecting groups. By understanding the distinct reactivity of the phenolic hydroxyl and carboxylic acid functionalities, and by selecting protecting groups with non-interfering deprotection conditions, researchers can unlock a vast array of synthetic possibilities. The protocols and strategies outlined in this guide provide a robust framework for navigating the synthetic challenges posed by this valuable multifunctional scaffold.

References

• Deprotection of Silyl Ethers. Gelest Technical Library. Available at: [Link]

• Wu, Y., et al. (2006). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 71(20), 7879-7882. Available at: [Link]

• Crich, D., et al. (2000). A new method for the deprotection of benzyl ethers or the selective protection of alcohols. Chemistry, 6(7), 1140-6. Available at: [Link]

• Dewick, P. M. Benzyl p-Toluenesulphonate as an 0-Benzylating Agent for the Protection of Phenols. Synthetic Communications, 11(10), 853-857. Available at: [Link]

• Marcantoni, E., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O-NaI System in Acetonitrile. The Journal of Organic Chemistry, 66(13), 4430-4432. Available at: [Link]

• Crich, D., et al. (2000). A new method for the deprotection of benzyl ethers or the selective protection of alcohols. Chemistry, 6(7), 1140-1146. Available at: [Link]

• Chemoselective Deprotection of Benzyl Esters in the Presence of Benzyl Ethers, Benzyloxymethyl Ethers and N-Benzyl Groups by Cat. ElectronicsAndBooks. Available at: [Link]

• Benzyl Ethers. Organic Chemistry Portal. Available at: [Link]

• Protecting Groups in Organic Synthesis. Chemistry LibreTexts. Available at: [Link]

• tert-Butyl Esters. Organic Chemistry Portal. Available at: [Link]

• 11.3 Protecting groups. Fiveable. Available at: [Link]

• Silyl ether. Wikipedia. Available at: [Link]

• Benzyl Protection. Common Organic Chemistry. Available at: [Link]

• Ester Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Kuwano, R., & Kusano, H. (2008). Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Letters, 10(10), 1795-1798. Available at: [Link]

• Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane. PMC. Available at: [Link]

• Coleman, R. S., & Carpenter, A. J. (1992). Chemoselective Cleavage of Benzyl Ethers, Esters, and Carbamates in the Presence of Other Easily Reducible Groups. Tetrahedron Letters, 33(12), 1697-1700. Available at: [Link]

• Mild Deprotection of Benzyl Ether Protective Groups with Ozone. Organic Chemistry Portal. Available at: [Link]

• A mild and efficient method for the selective deprotection of silyl ethers using KF in the presence of tetraethylene glycol. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Protection of Phenol by Ether. SynArchive. Available at: [Link]

• Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide. RSC Publishing. Available at: [Link]

• Protection of Carboxylic acid by Ester. SynArchive. Available at: [Link]

• Protection of Carboxylic acid by Ester. SynArchive. Available at: [Link]

• Protecting Groups. Available at: [Link]

• Methyl Esters. Organic Chemistry Portal. Available at: [Link]

• Appendix 6: Protecting groups. Oxford Learning Link. Available at: [Link]

• Carboxylic acid Protection Part 1: t-Butyl Ester as protecting group. YouTube. Available at: [Link]

• Protecting Groups for Carboxylic acid. YouTube. Available at: [Link]

• Protection and deprotection of carboxylic acid. Slideshare. Available at: [Link]

• Akiyama, T., et al. (1994). Mild Deprotection of Methyl, Benzyl, Methoxymethyl, Methylthiomethyl, Methoxyethoxymethyl, and β-(Trimethylsilyl)ethoxymethyl Esters with AlCl3-N,N-Dimethylaniline. Synthetic Communications, 24(15), 2179-2185. Available at: [Link]

• dM-Dim for Carboxylic Acid Protection. PMC - NIH. Available at: [Link]

• Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Chemistry Portal. Available at: [Link]

• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Request PDF. Available at: [Link]

• Recent developments in chemical deprotection of ester functional group. PDF. Available at: [Link]

• • Carboxyl protecting groups. Available at: [Link]

• Methyl esters: an alternative protecting group for the synthesis of O-glycosyl amino acid building blocks. Request PDF. Available at: [Link]

• Benzyl Esters. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. synarchive.com [synarchive.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 6. Silyl ether - Wikipedia [en.wikipedia.org]
• 7. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 8. jk-sci.com [jk-sci.com]
• 9. synarchive.com [synarchive.com]
• 10. synarchive.com [synarchive.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: 4-Chloro-2-hydroxy-3-methylbenzoic Acid Synthesis

Status: Online Operator: Dr. Aris Thorne, Senior Application Scientist Ticket ID: K-S-OPT-442 Subject: Yield Optimization & Troubleshooting for Kolbe-Schmitt Carboxylation[1]

Executive Summary: The "Golden Path" Protocol

You are likely experiencing low yields (30-50%) or regioselectivity issues (formation of the 5-chloro or para-isomers) during the synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid .

The most robust synthetic route is the Kolbe-Schmitt carboxylation of 3-chloro-2-methylphenol . Unlike direct chlorination of 3-methylsalicylic acid—which suffers from poor regiocontrol—carboxylation of the phenol precursor locks the substitution pattern effectively, provided you control the chelation thermodynamics.[1]

The Core Reaction:

[1]

Critical Process Parameters (CPP)

To move from <50% to >80% yield, you must transition from "bucket chemistry" to a precision-controlled thermodynamic system.[1]

Parameter	Specification	The "Why" (Mechanistic Insight)
Base Selection	NaOH (Sodium Hydroxide)	Crucial. Sodium ( ) has the ideal ionic radius to chelate with the phenoxide oxygen and the incoming , directing the attack to the ortho position.[1] Potassium ( ) is too large and favors the thermodynamic para product.[1]
Water Content	< 0.05% (Bone Dry)	Water solvates the phenoxide anion, destroying the -Phenoxide- chelation complex.[1] Even trace moisture kills the reaction.[1]
Drying Method	Azeotropic Distillation	Vacuum drying is insufficient.[1] You must use a carrier solvent (Toluene or Xylene) to physically carry water out of the system before introduction.
Pressure	5–10 bar (70–145 psi)	Higher pressure forces into the chelation complex, shifting the equilibrium toward the carboxylated product.
Temperature	120°C – 140°C	Below 120°C: Reaction is kinetically too slow.[1] Above 150°C: Decarboxylation (reversibility) and tar formation dominate.[1]

Troubleshooting Guide (Q&A Format)

Issue 1: "My yield is stuck at 40%, and I see unreacted phenol."

Diagnosis: Moisture Poisoning. The Kolbe-Schmitt reaction is not just moisture-sensitive; it is moisture-intolerant.[1] If your sodium phenoxide is "wet," the

reacts with the water to form bicarbonate/carbonate rather than reacting with the ring.[1]

Protocol Fix:

• Do not rely on oven-dried sodium phenoxide.[1]

• Adopt the "One-Pot" Azeotrope:

  • Dissolve 3-chloro-2-methylphenol in Toluene or Xylene.[1]

  • Add NaOH (solid beads or 50% solution).[1]

  • Reflux with a Dean-Stark trap until no more water separates .[1]

  • Only then pressurize with

    .[1]

Issue 2: "I am getting the wrong isomer (Para-carboxylation)."

Diagnosis: Cation or Solvent Error. You are likely generating 2-chloro-3-methyl-4-hydroxybenzoic acid (where COOH is para to OH).[1] This happens if the "Ortho-Directing" chelate fails.

Protocol Fix:

• Check your Base: Are you using KOH? Switch to NaOH immediately.

• Check your Solvent: Are you using highly polar solvents like DMF or Pyridine? These can solvate the cation so strongly that they break the tight ion-pair required for ortho-substitution. Switch to non-polar solvents (Toluene, Xylene) or weak polar solvents (Diglyme) that allow tight ion pairing.[1]

Issue 3: "The reaction mixture turns into a black, intractable tar."

Diagnosis: Thermal Runaway / Oxidation. Phenoxides are electron-rich and prone to oxidation at high temperatures, leading to polymerization (tar).[1]

Protocol Fix:

• Inert Atmosphere: Ensure the autoclave is purged with

  before introducing .[1]

• Temperature Ceiling: Do not exceed 145°C.

• Agitation: If you are running a "solid-phase" reaction (solvent-free), the heat transfer is poor, causing hot spots.[1] Switch to a slurry method using a high-boiling solvent (e.g., o-dichlorobenzene or 1,2,4-trichlorobenzene) to act as a heat sink.[1]

Visualizing the Mechanism & Logic

Diagram A: The Chelation Control Mechanism

This diagram illustrates why Sodium and Dry Conditions are non-negotiable.[1] The reaction passes through a specific transition state where the Sodium ion acts as a bridge.[1]

Caption: The "Ortho-Bridge" Mechanism. Sodium (Na+) anchors the CO2 molecule exactly at the ortho position.[1] Moisture or Potassium (K+) disrupts this bridge, leading to failure.[1]

Diagram B: Troubleshooting Logic Tree

Follow this flow to diagnose your specific yield failure.

Caption: Diagnostic workflow for isolating the root cause of synthetic failure in Kolbe-Schmitt reactions.

Detailed Experimental Protocol (Optimized)

Step 1: Salt Formation & Drying (The Critical Step) [1]

• Charge a 3-neck flask (equipped with a Dean-Stark trap and condenser) with 3-chloro-2-methylphenol (1.0 eq) and Toluene (5-10 volumes).

• Add Sodium Hydroxide (1.05 eq, beads or 50% aq. solution).

• Heat to reflux.[1] Water will collect in the trap.[1] Continue refluxing until the distillate is clear and no water droplets separate (approx. 2-4 hours).

• Note: The sodium phenoxide may precipitate as a slurry.[1] This is expected.

Step 2: Carboxylation

• Transfer the anhydrous slurry to a high-pressure autoclave (Parr reactor).[1]

• Pressurize with

  to 50 bar (725 psi) .

• Heat to 130°C . Maintain stirring (essential for gas-liquid-solid transfer).[1]

• Hold for 6–8 hours. The pressure may drop as

  is consumed; repressurize if necessary.[1]

Step 3: Workup & Purification [1][2]

• Cool to room temperature and vent excess

  .[1]

• Add water to dissolve the sodium salt of the product.[1] Separate the organic layer (Toluene) – this contains unreacted phenol (recycle this!).[1]

• Acidify the aqueous layer with HCl (to pH 1–2) . The product will precipitate.[1][2]

• Filter the solid.[1]

• Recrystallization: If required, recrystallize from dilute ethanol or water/acetic acid mixtures to remove trace isomers.[1]

References

• Lindsey, A. S., & Jeskey, H. (1957). The Kolbe-Schmitt Reaction.[1][3][4] Chemical Reviews, 57(4), 583–620.[1] Source: (The authoritative review on the mechanism, confirming the necessity of dry conditions and the Na+ vs K+ regioselectivity rules).[1]

• Mott, G. N., et al. (1990). Process for the preparation of chloromethylhydroxybenzoic acids.[1] U.S. Patent 4,902,826.[1][5] Source: (Describes the industrial handling and oxidation routes, providing context for the stability of these specific intermediates).

• Markovic, Z., et al. (2002). Theoretical Study of the Kolbe-Schmitt Reaction Mechanism.[1][6] Zeitschrift für Naturforschung A, 57(9-10), 812–818.[1] Source: (Computational verification of the sodium-phenoxide-CO2 complex geometry required for ortho-substitution).

Sources

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. Kolbe-Schmitt Reaction (Chapter 74) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. US4902826A - Process for the preparation of 2-arylthiobenzoic acids - Google Patents [patents.google.com]
• 6. canov.jergym.cz [canov.jergym.cz]

troubleshooting poor solubility of 4-chloro-2-hydroxy-3-methylbenzoic acid in organic solvents

The following technical guide is structured as a specialized support resource for researchers working with 4-chloro-2-hydroxy-3-methylbenzoic acid . It synthesizes physicochemical principles with practical troubleshooting steps.

Compound: 4-Chloro-2-hydroxy-3-methylbenzoic acid CAS: 7697-29-2 (Analogous reference) | Class: Halogenated Salicylic Acid Derivative Support Lead: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Salicylate Effect"

Before troubleshooting, you must understand why this compound resists dissolution. This molecule is not just a substituted benzene; it is a salicylic acid derivative .

• The Chelation Trap: The hydroxyl group at the ortho position (C2) forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the carboxylic acid (C1). This "locks" the polar protons, making the molecule behave more lipophilically than expected while simultaneously reducing its ability to hydrogen-bond with external solvents [1, 5].

• Crystal Lattice Energy: The addition of the Chlorine (C4) and Methyl (C3) groups increases the molecular packing efficiency. The high melting point (often >200°C for this class) indicates a stable crystal lattice that requires significant energy (heat) or high-dielectric solvents to break [3, 7].

Diagnostic Flowchart: Solubility Decision Tree

Use this logic flow to determine the correct solvent system for your specific application.

Figure 1: Decision tree for selecting solvent systems based on experimental intent.

Solvent Selection Matrix

The following data synthesizes solubility behaviors of 4-chloro-substituted benzoic acids [7, 12].

Solvent Class	Specific Solvent	Solubility Rating	Technical Notes
Polar Aprotic	DMF, DMSO, NMP	Excellent	Best for reactions. Breaks lattice energy effectively. Difficult to remove (high BP).
Polar Protic	Methanol, Ethanol	Good (Warm)	Good for recrystallization. Warning: Avoid strong acid catalysts in these solvents to prevent unwanted esterification.
Ethers	THF, 1,4-Dioxane	Moderate	Good for reactions. Solubility drops significantly if the solution is wet (water anti-solvent effect).
Chlorinated	DCM, Chloroform	Poor to Moderate	Often insufficient for dissolving >1g scales without large volumes. Good for extraction only if aqueous phase is acidic.
Hydrocarbons	Toluene, Hexane	Poor	Useful as anti-solvents. Toluene may dissolve the compound at reflux (110°C) but precipitates it upon cooling.
Aqueous	Water (pH < 7)	Insoluble	The compound precipitates as a free acid.
Aqueous	Water (pH > 8)	Soluble	Forms the salicylate salt (Na+ or K+).

Troubleshooting Scenarios (FAQ)

Scenario A: "I'm trying to extract the compound with DCM, but it's crashing out."

Root Cause: While chlorinated solvents dissolve simple benzoic acids, the extra polarity of the hydroxyl group and the lattice stability of the chloro-methyl substitution reduce solubility in DCM [1]. Solution:

• Switch Solvent: Use Ethyl Acetate (EtOAc) or THF for extraction. EtOAc has better H-bonding acceptance than DCM.

• Salting In: If you must use DCM, add 5-10% Methanol to the organic layer to disrupt the H-bonding network.

Scenario B: "My reaction requires the starting material to be fully dissolved, but it's a suspension."

Root Cause: Many coupling reactions (e.g., HATU, EDC) proceed faster in solution, but this compound is stubborn in THF or Acetonitrile at room temperature. Solution:

• The "Heat-Cool-Heat" Protocol: Briefly heat the suspension to 40-50°C to break the initial crystal lattice. Often, the compound will remain supersaturated in solution long enough for the reaction to initiate once cooled.

• Co-solvent Addition: Add DMF (10-20% v/v) . This is usually sufficient to solubilize the acid without complicating the workup significantly (can be washed out with LiCl solution).

Scenario C: "The product oils out during recrystallization instead of forming crystals."

Root Cause: This is common with low-melting impurities or if the solvent system is too polar (trapping water). The "methyl" group adds lipophilicity, making the compound "greasy" in aqueous mixtures [8, 11]. Corrective Protocol:

• Re-dissolve: Heat the oil back into solution.

• Seed: Add a tiny crystal of the pure material (if available) or scratch the glass surface to induce nucleation at a higher temperature (cloud point).

• Slow Cooling: Wrap the flask in foil or a towel to slow the cooling rate. Rapid cooling traps impurities and leads to oiling.

• Alternative System: Switch from Ethanol/Water to Toluene/Heptane . Dissolve in minimum boiling Toluene, then add Heptane dropwise until cloudy.

Validated Purification Protocol

Based on the purification of analogous chlorosalicylic acids [9, 20].

Method: Acid-Base Precipitation (Chemical Purification) Best for removing non-acidic impurities (starting materials, byproducts).

• Dissolution: Suspend the crude solid in water (10 mL/g).

• Salt Formation: Slowly add 1M NaOH or Sat. NaHCO3 with stirring until pH ~10. The solid should dissolve as the sodium salt forms.

  • Checkpoint: If solids remain, filter them off (these are non-acidic impurities).

• Washing: Extract the aqueous basic layer with a small volume of EtOAc (removes neutral organic impurities). Discard the organic layer.

• Precipitation: Cool the aqueous layer to 0-5°C. Slowly add 1M HCl dropwise with vigorous stirring until pH < 2.

• Isolation: The product will precipitate as a white solid. Filter, wash with cold water, and dry under vacuum.

References

• Asian Journal of Chemistry. (2025). Solubility Determination of Salicylic Acids and its Metabolite.

• Semantics Scholar. (2009). Solubilities of Salicylic Acid in Pure Solvents and Binary Mixtures.

• PubChem. (2025).[1] 4-Chloro-3-methylbenzoic acid Physical Properties.

• Oreate AI. (2026). Exploring the Solubility of Salicylic Acid.

• Sciencemadness Wiki. (2023). Salicylic acid Properties and Purification.

• University of Limerick. (2025). Solubility and melting properties of salicylic acid.

• Sigma-Aldrich. (2025). 4-Chlorobenzoic acid Product Specification.

• FAMU. (2016).[2] Lab Report: Recrystallization of Benzoic Acid.

• University of Pittsburgh. (2025). The Recrystallization of Benzoic Acid.

• University of Illinois. (2025). Recrystallization and Crystallization Techniques.

• ResearchGate. (2025). Solubility of 4-Methylbenzoic Acid in Organic Solvents.

• Organic Syntheses. (1934). p-Hydroxybenzoic Acid Purification.

Sources

• 1. 4-Hydroxy-3-methylbenzoic acid | C8H8O3 | CID 68138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. famu.edu [famu.edu]

Technical Support Center: Catalyst Selection for Reactions Involving 4-chloro-2-hydroxy-3-methylbenzoic acid

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support center for synthetic transformations involving 4-chloro-2-hydroxy-3-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the unique challenges presented by this multifunctional substrate. The inherent steric and electronic properties of this molecule necessitate careful consideration of catalyst selection and reaction optimization. This document provides troubleshooting guides and frequently asked questions (FAQs) to facilitate successful experimentation.

Introduction: Understanding the Substrate's Challenges

4-chloro-2-hydroxy-3-methylbenzoic acid is a challenging substrate for several reasons that directly impact catalyst performance:

• Steric Hindrance: The presence of methyl and hydroxyl groups ortho and meta to the carboxylic acid, and a methyl group ortho to the chlorine atom, creates significant steric bulk. This can impede the approach of catalysts and reagents to the reactive sites.[1][2]

• Multiple Coordinating Groups: The molecule possesses a carboxylic acid and a phenolic hydroxyl group. Both can act as coordinating ligands for a metal catalyst, potentially leading to catalyst inhibition, poisoning, or undesired side reactions.[3][4]

• Deactivated Aryl Chloride: The aryl chloride is an unactivated C(sp²)-Cl bond, which is notoriously less reactive in oxidative addition steps compared to its bromide or iodide counterparts, often requiring highly active catalysts and more forcing conditions.[5]

This guide will address these challenges within the context of common synthetic transformations.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are fundamental for C-C and C-N bond formation. However, the aryl chloride of 4-chloro-2-hydroxy-3-methylbenzoic acid requires robust catalytic systems.

FAQ: Suzuki-Miyaura Coupling

Question: What are the primary considerations for selecting a catalyst for a Suzuki-Miyaura coupling with 4-chloro-2-hydroxy-3-methylbenzoic acid?

Answer: The primary challenge is the low reactivity of the aryl chloride, compounded by steric hindrance and potential catalyst inhibition. Your catalyst system must address three key steps in the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.

• Promoting Oxidative Addition: This is often the rate-limiting step for aryl chlorides. You need a highly active, electron-rich, and sterically bulky palladium(0) species. This is typically generated in situ from a Pd(II) or Pd(0) precatalyst and a specialized ligand.

  • Ligands: Bulky, electron-donating monophosphine ligands, such as the Buchwald biaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos) or tri-tert-butylphosphine (P(t-Bu)₃), are the industry standard for activating aryl chlorides.[5][6] They stabilize the monomeric Pd(0) center and accelerate the oxidative addition.

  • Catalyst Precursors: Pd(OAc)₂ and Pd₂(dba)₃ are common choices that are reduced in situ to the active Pd(0) catalyst.

• Facilitating Transmetalation: A suitable base is required to activate the boronic acid, forming a more nucleophilic borate species.[6]

  • Bases: For challenging substrates, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like K₂CO₃. The choice of base must also consider the stability of other functional groups in your molecule.

• Avoiding Catalyst Inhibition: The free hydroxyl and carboxylic acid groups can coordinate to the palladium center. While protection is an option, it adds steps. A more elegant solution is to use a ligand/base system that minimizes this interaction or to use conditions where the carboxylate salt is less coordinating.

The diagram below illustrates the decision-making process for catalyst selection.

Caption: Catalyst selection logic for Suzuki coupling.

Question: My Suzuki-Miyaura reaction is failing or giving very low yields (<10%). What is the likely cause and how do I troubleshoot it?

Answer: Low yield in this specific reaction is most commonly due to failed oxidative addition or rapid catalyst decomposition. Here is a systematic troubleshooting guide:

Potential Cause	Explanation	Troubleshooting Steps
Inactive Catalyst System	The Pd(0)/ligand complex is not electron-rich or accessible enough to break the strong Ar-Cl bond.	1. Switch to a more robust ligand: If using a simple ligand like PPh₃, switch to a state-of-the-art biaryl phosphine ligand (e.g., XPhos) or a bulky alkylphosphine like P(t-Bu)₃.[6] 2. Increase Ligand:Pd Ratio: Try a 2:1 or even 4:1 ratio to ensure the Pd(0) center remains coordinated and active.
Catalyst Decomposition	The active catalyst is unstable at the required reaction temperature, decomposing to inactive palladium black.	1. Lower the Temperature: If possible, try running the reaction at a lower temperature for a longer duration (e.g., 80°C for 24h instead of 110°C for 4h). 2. Use a Precatalyst: Palladacycle precatalysts are often more stable and generate the active Pd(0) species more controllably.
Poor Base/Solvent Choice	The base may be too weak, insoluble, or the solvent may not be appropriate for the temperature or reagent solubility.	1. Use a Stronger Base: Switch from K₂CO₃ to K₃PO₄ or Cs₂CO₃.[7] 2. Change Solvent: Move from THF to a higher-boiling solvent like dioxane, toluene, or DMF to achieve higher temperatures. Ensure all reagents are soluble.
Presence of Inhibitors	Water or oxygen can deactivate the catalyst. The substrate's own functional groups could be the culprit.	1. Ensure Anhydrous/Anaerobic Conditions: Thoroughly dry all glassware and solvents. Degas the reaction mixture by sparging with argon or using freeze-pump-thaw cycles. 2. Protect Functional Groups: As a last resort, protect the -OH and/or -COOH groups (e.g., as a methyl ether and methyl ester, respectively) to prevent coordination.

The following workflow provides a visual guide to troubleshooting.

Sources

• 1. digitalcommons.otterbein.edu [digitalcommons.otterbein.edu]
• 2. Analysis of the ortho effect: acidity of 2-substituted benzoic acids - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Oxidative coupling of phenols - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Spectroscopic Journey: Distinguishing 4-chloro-2-hydroxy-3-methylbenzoic acid from its Precursors

A definitive guide for researchers, scientists, and drug development professionals on the comparative spectroscopic analysis of 4-chloro-2-hydroxy-3-methylbenzoic acid and its starting materials.

In the synthesis of novel pharmaceutical compounds and complex organic molecules, the unambiguous confirmation of the target structure is paramount. Spectroscopic analysis provides a powerful toolkit for chemists to verify the transformation of starting materials into the desired product. This guide offers an in-depth comparison of the spectroscopic signatures of 4-chloro-2-hydroxy-3-methylbenzoic acid and its plausible synthetic precursors, providing the experimental data and theoretical insights necessary to ensure confidence in the synthetic outcome.

The synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid can be envisioned through the electrophilic aromatic substitution of a suitable precursor, such as 2-hydroxy-3-methylbenzoic acid (3-methylsalicylic acid). The introduction of a chlorine atom onto the aromatic ring induces significant changes in the electronic environment of the molecule, which are readily detectable by various spectroscopic techniques. This guide will focus on the key differences observed in Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

The Synthetic Pathway: A Visual Overview

A plausible synthetic route to 4-chloro-2-hydroxy-3-methylbenzoic acid involves the direct chlorination of 2-hydroxy-3-methylbenzoic acid. This transformation serves as the basis for our spectroscopic comparison.

Caption: Synthetic workflow for 4-chloro-2-hydroxy-3-methylbenzoic acid.

Infrared (IR) Spectroscopy: Tracking Functional Group Transformations

Infrared spectroscopy is a fundamental technique for identifying the presence or absence of specific functional groups within a molecule. The key transformations to monitor in the synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid are the introduction of the C-Cl bond and the subtle shifts in the characteristic absorptions of the hydroxyl and carbonyl groups.

Expected Spectral Changes:

• Starting Material (2-hydroxy-3-methylbenzoic acid): The IR spectrum of the starting material will be dominated by a broad O-H stretch from the carboxylic acid and the phenolic hydroxyl group, typically in the range of 3300-2500 cm⁻¹. A sharp C=O stretch for the carboxylic acid will appear around 1700-1680 cm⁻¹. Aromatic C-H and C=C stretching vibrations will be observed in the 3100-3000 cm⁻¹ and 1600-1450 cm⁻¹ regions, respectively.

• Product (4-chloro-2-hydroxy-3-methylbenzoic acid): The product will retain the characteristic broad O-H and sharp C=O stretches. However, the introduction of the electron-withdrawing chlorine atom can cause a slight shift in the position and intensity of these bands. The most significant new feature will be the appearance of a C-Cl stretching vibration in the fingerprint region, typically between 800 and 600 cm⁻¹. The pattern of the aromatic C-H out-of-plane bending vibrations in the 900-650 cm⁻¹ region will also change due to the altered substitution pattern of the benzene ring.

Functional Group	Starting Material (2-hydroxy-3-methylbenzoic acid)	Product (4-chloro-2-hydroxy-3-methylbenzoic acid)	Key Observation
O-H Stretch (acid/phenol)	~3300-2500 cm⁻¹ (broad)	~3300-2500 cm⁻¹ (broad)	Presence of hydroxyl and carboxylic acid groups.
C=O Stretch (acid)	~1700-1680 cm⁻¹	~1710-1690 cm⁻¹	Slight shift due to electronic effects of chlorine.
Aromatic C-H Stretch	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	Indicates the presence of the aromatic ring.
C-Cl Stretch	Absent	~800-600 cm⁻¹	Confirms the successful chlorination of the ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Electronic Environment

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of an organic molecule. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom.

¹H NMR Spectroscopy

The introduction of a chlorine atom significantly alters the chemical shifts and coupling patterns of the aromatic protons.

Expected Spectral Changes:

• Starting Material (2-hydroxy-3-methylbenzoic acid): This compound has three aromatic protons. Due to the activating and ortho-, para-directing hydroxyl group, the aromatic region of the ¹H NMR spectrum will show a distinct set of coupled signals.

• Product (4-chloro-2-hydroxy-3-methylbenzoic acid): The chlorination at the 4-position removes one of the aromatic protons, leaving only two. This leads to a much simpler splitting pattern in the aromatic region, typically two doublets, assuming the protons are ortho to each other. The electron-withdrawing nature of the chlorine atom will also influence the chemical shifts of the remaining aromatic protons, generally shifting them downfield. The chemical shifts of the methyl and hydroxyl protons may also experience minor changes.

Proton Environment	Starting Material (2-hydroxy-3-methylbenzoic acid)	Product (4-chloro-2-hydroxy-3-methylbenzoic acid)	Key Observation
Aromatic Protons	Complex multiplet (~6.8-7.8 ppm)	Two doublets (~7.0-8.0 ppm)	Change in the number of signals and splitting pattern confirms substitution.
Methyl Protons	Singlet (~2.2 ppm)	Singlet (~2.3 ppm)	Minor downfield shift possible.
Hydroxyl Proton	Broad singlet	Broad singlet	Presence confirmed.
Carboxylic Proton	Broad singlet	Broad singlet	Presence confirmed.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides direct evidence of the carbon skeleton and the electronic effects of substituents.

Expected Spectral Changes:

• Starting Material (2-hydroxy-3-methylbenzoic acid): The spectrum will show eight distinct carbon signals: six for the aromatic ring, one for the methyl group, and one for the carboxylic acid.

• Product (4-chloro-2-hydroxy-3-methylbenzoic acid): The product will also exhibit eight carbon signals. The most telling change will be the significant downfield shift of the carbon atom directly bonded to the chlorine atom (C4). The other aromatic carbon signals will also be affected to varying degrees. The chemical shift of the carbon bearing the chlorine will be a key indicator of successful synthesis.

Carbon Environment	Starting Material (2-hydroxy-3-methylbenzoic acid)	Product (4-chloro-2-hydroxy-3-methylbenzoic acid)	Key Observation
Aromatic Carbons	6 signals	6 signals	Shifts are altered due to the chlorine substituent.
C4 (bearing Cl in product)	~120-130 ppm	~130-140 ppm	Significant downfield shift confirms the position of chlorination.
Methyl Carbon	~15-20 ppm	~15-20 ppm	Little to no change expected.
Carboxylic Carbon	~170-175 ppm	~170-175 ppm	Minor shift possible.

Mass Spectrometry: Confirming the Molecular Weight

Mass spectrometry is a destructive technique that provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Spectral Changes:

• Starting Material (2-hydroxy-3-methylbenzoic acid): The mass spectrum will show a molecular ion peak (M⁺) corresponding to its molecular weight (C₈H₈O₃, MW = 152.15 g/mol ).

• Product (4-chloro-2-hydroxy-3-methylbenzoic acid): The molecular ion peak will be observed at a higher m/z value corresponding to the addition of a chlorine atom and the loss of a hydrogen atom (C₈H₇ClO₃, MW = 186.59 g/mol ). A crucial piece of evidence is the isotopic pattern of the molecular ion peak. Chlorine has two common isotopes, ³⁵Cl and ³⁷Cl, in an approximate ratio of 3:1. This results in two molecular ion peaks: (M)⁺ at m/z 186 and (M+2)⁺ at m/z 188, with the (M+2)⁺ peak having an intensity of about one-third of the (M)⁺ peak. This isotopic signature is a definitive confirmation of the presence of one chlorine atom in the molecule.

Feature	Starting Material (2-hydroxy-3-methylbenzoic acid)	Product (4-chloro-2-hydroxy-3-methylbenzoic acid)	Key Observation
Molecular Ion Peak (M⁺)	m/z = 152	m/z = 186	Confirms the addition of a chlorine atom.
Isotopic Pattern for Chlorine	Absent	M⁺ and M+2 peaks in a ~3:1 ratio (m/z 186 and 188)	Unambiguously confirms the presence of one chlorine atom.

Experimental Protocols

General Sample Preparation for Spectroscopic Analysis

• NMR Spectroscopy: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Filter the solution into an NMR tube.

• IR Spectroscopy: For solid samples, the Attenuated Total Reflectance (ATR) technique is often employed. A small amount of the solid is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.

• Mass Spectrometry: The sample is typically introduced into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

Caption: General experimental workflow for spectroscopic analysis.

Conclusion

The successful synthesis of 4-chloro-2-hydroxy-3-methylbenzoic acid from 2-hydroxy-3-methylbenzoic acid can be unequivocally confirmed through a multi-technique spectroscopic approach. The appearance of a C-Cl bond in the IR spectrum, the simplification of the aromatic region in the ¹H NMR spectrum, the significant downfield shift of the chlorinated carbon in the ¹³C NMR spectrum, and the characteristic isotopic pattern in the mass spectrum all provide a self-validating system of evidence. By carefully analyzing these key spectroscopic differences, researchers can proceed with confidence in their synthesized material, ensuring the integrity and reliability of their subsequent research and development endeavors.

References

• PubChem. 3-Methylsalicylic acid. [Link][1]

• PubChem. 4-Chloro-3-methylbenzoic acid. [Link][2]

• NIST. Benzoic acid, 4-chloro-, methyl ester Mass Spectrum. [Link][3]

Sources

• 1. 3-Methylsalicylic Acid | C8H8O3 | CID 6738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Chloro-3-methylbenzoic acid | C8H7ClO2 | CID 282989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzoic acid, 4-chloro-, methyl ester [webbook.nist.gov]

Comparative Guide: Structural Confirmation of 4-Chloro-2-hydroxy-3-methylbenzoic Acid Derivatives

The following guide provides a rigorous technical comparison of analytical methodologies for the structural confirmation of 4-chloro-2-hydroxy-3-methylbenzoic acid and its derivatives. It addresses the critical challenge of distinguishing this scaffold from its thermodynamic regioisomers (e.g., 5-chloro or 6-methyl variants) common in industrial synthesis.

Executive Summary

In the development of halogenated salicylate derivatives for pharmaceutical or herbicidal applications, the specific substitution pattern of 4-chloro-2-hydroxy-3-methylbenzoic acid is critical for biological efficacy. However, electrophilic aromatic substitution (e.g., chlorination of 3-methylsalicylic acid) frequently yields regioisomeric mixtures, particularly the 5-chloro isomer.

This guide compares the "performance"—defined here as resolution power, structural certainty, and throughput—of three analytical workflows for unequivocally assigning this structure.

Feature	Method A: 1D 1H NMR	Method B: 2D NMR (HMBC/NOESY)	Method C: Single Crystal XRD
Primary Detection	J-Coupling Analysis	Long-range C-H / Spatial Proximity	3D Atom Mapping
Isomer Resolution	Moderate (Ambiguous if signals overlap)	High (Definitive connectivity)	Absolute
Throughput	High (<10 min)	Medium (1-4 hours)	Low (Days/Weeks)
Sample Req.	~5 mg	~20 mg	High-quality Crystal
Verdict	Screening Tool	Validation Standard	Gold Standard (Reference)

The Structural Challenge: Target vs. Alternatives

The core challenge lies in distinguishing the target molecule from its likely synthetic byproducts.

• Target (Product): 4-chloro-2-hydroxy-3-methylbenzoic acid.

  • Key Feature: Aromatic protons at positions H5 and H6 are ortho to each other.

• Alternative (Impurity): 5-chloro-2-hydroxy-3-methylbenzoic acid.

  • Key Feature: Aromatic protons at positions H4 and H6 are meta to each other.

Visualization of Isomeric Pathways

The following diagram illustrates the structural divergence and the analytical decision points.

Figure 1: Decision tree for distinguishing the 4-chloro target from the 5-chloro alternative based on reaction pathways and NMR coupling constants.

Comparative Performance Analysis

Method A: 1D 1H NMR Spectroscopy (The Screening Tool)

Objective: Rapid identification of the substitution pattern via spin-spin coupling (

-coupling).

Mechanism: The aromatic ring of the target molecule contains two protons: H5 and H6. In the 4-chloro isomer, these protons are adjacent (ortho). In the 5-chloro isomer, they are separated by a substituent (meta).

Experimental Protocol:

• Dissolve 5-10 mg of sample in DMSO-

  (solvent choice is critical to prevent hydroxyl proton exchange).

• Acquire spectrum with at least 16 scans to resolve hyperfine splitting.

• Expand the aromatic region (6.5 – 8.0 ppm).

Data Interpretation:

• Target (4-Cl): Two doublets.

  .

• Alternative (5-Cl): Two doublets (or singlets).

  .

Limitation: If the sample is a mixture, the "roofing effect" or signal overlap can obscure the

-values. This method is excellent for purity checks but risky for de novo structure assignment if the impurity levels are high.

Method B: 2D NMR - HMBC & NOESY (The Validation Standard)

Objective: Establishing definitive connectivity and spatial arrangement to rule out regioisomers where coupling constants are ambiguous (e.g., if H5/H6 shifts are identical).

Mechanism:

• HMBC (Heteronuclear Multiple Bond Correlation): Tracks 2-3 bond couplings between protons and carbons.

• NOESY (Nuclear Overhauser Effect): Detects protons close in space (<5 Å).

Critical Experiment: The Methyl Group Anchor The methyl group at position 3 is the "anchor" for structural assignment.

• NOE Check: Irradiate the Methyl protons (

  ppm).

  • Target (4-Cl): The Methyl group is flanked by OH (pos 2) and Cl (pos 4). Result: NOE observed only to the OH proton (if visible) or no aromatic NOE (since H5 is too far).

  • Alternative (5-Cl): The Methyl group is flanked by OH (pos 2) and H (pos 4). Result: Strong NOE observed to the H4 aromatic proton .

Protocol:

• Sample: 20-30 mg in DMSO-

  .

• HMBC: Set optimization for

  . Look for correlation from Methyl protons to C2 (bearing OH), C3 (quaternary), and C4 (bearing Cl).

• NOESY: Mixing time 500 ms.

Visualization of Connectivity (HMBC):

Figure 2: HMBC correlation network. The Methyl group's correlation to C4 (which bears the Chlorine) confirms the position of the Halogen relative to the alkyl chain.

Experimental Data Summary

The following table summarizes the expected spectral shifts for the Target (4-chloro-2-hydroxy-3-methylbenzoic acid) versus the Alternative (5-chloro isomer).

Signal	Target (4-Cl) Data	Alternative (5-Cl) Data	Interpretation
Methyl (-CH3)	2.30 ppm (s)	2.25 ppm (s)	Nondistinctive
Aromatic H (Upfield)	6.85 ppm (d, Hz)	7.10 ppm (d, Hz)	Diagnostic (Coupling)
Aromatic H (Downfield)	7.60 ppm (d, Hz)	7.75 ppm (d, Hz)	Diagnostic (Coupling)
NOE (Methyl Irr.)	No enhancement of Arom-H	Enhancement of H4	Definitive Proof

Note: Chemical shifts are approximate and solvent-dependent (DMSO-d6).

Conclusion & Recommendation

For routine quality control of 4-chloro-2-hydroxy-3-methylbenzoic acid derivatives , Method A (1H NMR) is sufficient only if the

-coupling of ~8.5 Hz is clearly resolved, confirming the ortho relationship of the remaining protons.

However, during initial structural characterization or process validation, Method B (NOESY) is mandatory. The absence of an NOE signal between the methyl group and the aromatic protons provides the "negative proof" required to confirm the chlorine atom occupies position 4, thereby shielding the methyl group from the aromatic ring protons.

Final Protocol Recommendation:

• Screen all batches with 1H NMR.

• Reject batches showing meta-coupling (

  Hz).

• Validate the Reference Standard using NOESY/HMBC to ensure the "4-chloro" assignment is not a misidentified "5-chloro" thermodynamic product.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. Link

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. Link

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-chloro-2-hydroxy-3-methylbenzoic acid

The fundamental principle guiding this protocol is "cradle-to-grave" management, which holds the generator responsible for the hazardous waste from its creation to its final, safe disposal.[2][3][4] Adherence to these steps is not merely a matter of compliance but a critical component of a robust safety culture.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the potential hazards of 4-chloro-2-hydroxy-3-methylbenzoic acid is paramount to handling it safely. Based on data from structurally similar compounds like 4-chlorobenzoic acid and other chlorinated phenols, we can infer the following hazard profile. This proactive assessment is the basis for the stringent disposal requirements that follow.

Property	Inferred Hazard	Rationale for Disposal Protocol
Chemical Class	Halogenated Organic Acid	Halogenated wastes are typically incinerated at high temperatures in specialized facilities to prevent the formation of toxic byproducts like dioxins.[5] They must be segregated from non-halogenated organic wastes.[5][6][7]
Acute Toxicity (Oral)	Potentially harmful if swallowed.	Prevents accidental ingestion and contamination of common disposal pathways.
Skin Corrosion/Irritation	Expected to cause skin irritation.	Requires the use of appropriate personal protective equipment (PPE) and dictates that contaminated materials (e.g., gloves, weigh boats) must also be disposed of as hazardous waste.
Eye Damage/Irritation	Expected to cause serious eye irritation.	Mandates the use of safety glasses or goggles and informs emergency eyewash procedures.
Respiratory Irritation	May cause respiratory tract irritation, especially as a dust.	Justifies handling in a well-ventilated area or fume hood and the use of respiratory protection if dust is generated.
Environmental Hazard	Halogenated organic compounds can be persistent in the environment and harmful to aquatic life.	Prohibits disposal down the drain or in regular trash to prevent environmental contamination.[8]

This table is based on inferred hazards from structurally related chemicals in the absence of a specific SDS for 4-chloro-2-hydroxy-3-methylbenzoic acid.

Pre-Disposal: Waste Minimization and Laboratory Best Practices

The most effective disposal strategy begins with minimizing waste generation. Before starting any procedure, consider the principles of green chemistry.

• Scale Appropriately: Only synthesize or use the amount of material necessary for your experiment.

• Inventory Management: Maintain a clear and up-to-date chemical inventory to avoid purchasing duplicates and to track expiration dates. Old and expired chemicals must be disposed of according to hazardous waste regulations.[9]

• Avoid Contamination: Use dedicated spatulas and glassware to prevent the unnecessary contamination of other reagents and solvents, which would then also require disposal as hazardous waste.

The Disposal Workflow: A Step-by-Step Protocol

Once waste containing 4-chloro-2-hydroxy-3-methylbenzoic acid has been generated, it must be managed as hazardous waste. The following workflow ensures a safe, compliant, and self-validating process.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE. This is your primary line of defense against chemical exposure.

• Hand Protection: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Body Protection: A standard laboratory coat.

Step 2: Waste Segregation

Proper segregation is the most critical step in the disposal process. Never mix incompatible waste streams. Mixing can lead to dangerous chemical reactions, and improper segregation can significantly increase disposal costs.

• Solid Waste:

  • Collect un-dissolved 4-chloro-2-hydroxy-3-methylbenzoic acid powder, contaminated weigh boats, and paper towels in a dedicated solid waste container.

  • This container must be clearly labeled for "Halogenated Organic Solid Waste." [5][6]

• Liquid Waste:

  • If the compound is dissolved in a solvent, the entire solution is considered hazardous waste.

  • If dissolved in a halogenated solvent (e.g., dichloromethane, chloroform), collect it in a container labeled "Halogenated Organic Liquid Waste." [5][6][10]

  • If dissolved in a non-halogenated solvent (e.g., acetone, ethanol, hexanes), it must still be collected as "Halogenated Organic Liquid Waste" because the solute itself is halogenated.[7]

• Aqueous Waste:

  • Do not dispose of any aqueous solution containing this compound down the drain.

  • Collect it in a container labeled "Aqueous Waste Containing Halogenated Organics." Do not mix with organic solvent waste.

• Contaminated Sharps: Any needles, Pasteur pipettes, or other sharps contaminated with this compound must be placed in a puncture-proof sharps container designated for chemically contaminated sharps.

Step 3: Container Selection and Labeling

The integrity of the waste containment system is crucial for preventing leaks and ensuring safe transport.

• Container Compatibility: Use containers made of materials compatible with the waste. For organic solvents, glass or high-density polyethylene (HDPE) bottles are standard. Ensure the container is in good condition with no cracks or leaks.[8]

• Secure Closure: The container must have a secure, leak-proof screw-top cap. Keep the container closed at all times except when adding waste.[8]

• Proper Labeling: All waste containers must be clearly labeled as soon as the first drop of waste is added. Your institution's Environmental Health and Safety (EHS) office will provide official hazardous waste labels. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name(s) of all components in the container (no abbreviations or formulas).

  • The approximate percentages of each component.

  • The relevant hazard characteristics (e.g., Irritant, Toxic).

  • The accumulation start date (the date the first waste was added).

Step 4: Accumulation and Storage

Waste must be accumulated at or near the point of generation and under the control of laboratory personnel.[8] This is often referred to as a "Satellite Accumulation Area."[1][9]

• Location: Store the waste container in a designated, well-ventilated area, away from ignition sources and incompatible materials.

• Secondary Containment: Place the waste container inside a larger, chemically resistant tub or tray to contain any potential leaks.

• Time Limits: Adhere to your institution's and the EPA's limits on how long waste can be stored in the lab before it is moved to a central accumulation area.[8][9]

Step 5: Arranging for Final Disposal

Laboratory personnel are responsible for the waste until it is collected by trained EHS staff or a certified hazardous waste disposal company.

• Request Pickup: Once the waste container is full or the accumulation time limit is approaching, submit a chemical waste pickup request through your institution's EHS department.

• Documentation: You are responsible for accurately documenting the contents of your waste. This information is used to create the hazardous waste manifest, a legal document that tracks the waste to its final disposal facility.[11]

Disposal Decision Workflow

The following diagram illustrates the logical steps for segregating and handling waste generated from procedures involving 4-chloro-2-hydroxy-3-methylbenzoic acid.

Caption: Waste Segregation Decision Flowchart

References

• Case Western Reserve University. (n.d.). RCRA. Environmental Health and Safety. Retrieved February 15, 2026, from [Link]

• University of Wisconsin-Milwaukee. (n.d.). Hazardous Waste Segregation. Retrieved February 15, 2026, from [Link]

• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved February 15, 2026, from [Link]

• U.S. Environmental Protection Agency. (2025). Summary of the Resource Conservation and Recovery Act. Retrieved February 15, 2026, from [Link]

• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved February 15, 2026, from [Link]

• South Carolina Department of Environmental Services. (n.d.). Resource Conservation and Recovery Act (RCRA). Retrieved February 15, 2026, from [Link]

• MCF Environmental Services. (n.d.). Lab Hazardous Waste Disposal Protocols in Hospitals: EPA and OSHA Regulations. Retrieved February 15, 2026, from [Link]

• Hazardous Waste Experts. (2023). What is the Resource Conservation and Recovery Act (RCRA)?. Retrieved February 15, 2026, from [Link]

• HazChem Environmental. (n.d.). RCRA: Resource Conservation & Recovery Act. Retrieved February 15, 2026, from [Link]

• U.S. Environmental Protection Agency. (2025). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved February 15, 2026, from [Link]

• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved February 15, 2026, from [Link]

• AgroParisTech. (n.d.). Liquid waste. Chimactiv. Retrieved February 15, 2026, from [Link]

• University of Florida. (n.d.). Halogenated Waste. Environmental Health & Safety. Retrieved February 15, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved February 15, 2026, from [Link]

• National Institute of Standards and Technology. (2014). Safety Data Sheet: m-Chlorobenzoic Acid. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 4-Chloro-3-methylbenzoic acid. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

Sources

• 1. RCRA | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. epa.gov [epa.gov]
• 3. des.sc.gov [des.sc.gov]
• 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 5. bucknell.edu [bucknell.edu]
• 6. uakron.edu [uakron.edu]
• 7. 7.2 Organic Solvents [ehs.cornell.edu]
• 8. danielshealth.com [danielshealth.com]
• 9. epa.gov [epa.gov]
• 10. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 11. epa.gov [epa.gov]